Dibenzyl phenyl phosphate

• CAS: 112507-48-9

Core Science & Biosynthesis

mechanism of dibenzyl phenyl phosphate as a phosphorylating agent

An In-depth Technical Guide to the Mechanism of Dibenzyl Phenyl Phosphate as a Phosphorylating Agent

For Researchers, Scientists, and Drug Development Professionals

Abstract

Phosphorylation is a cornerstone of biological regulation and a critical transformation in synthetic organic chemistry, particularly in the fields of drug discovery and proteomics. The precise introduction of a phosphate group onto a target molecule, such as a peptide or a nucleotide, requires robust and selective phosphorylating agents. Among these, dibenzyl phenyl phosphate has emerged as a versatile reagent, offering a balance of reactivity and stability, primarily through the strategic use of benzyl and phenyl protecting groups. This guide provides a comprehensive exploration of the mechanistic underpinnings of dibenzyl phenyl phosphate as a phosphorylating agent. We will delve into the activation of the phosphate center, the intricacies of the phosphoryl group transfer, and the strategic application of this reagent in the synthesis of complex biomolecules. This document is intended to serve as a technical resource for researchers, offering not only a theoretical framework but also practical insights into the application of dibenzyl phenyl phosphate in the laboratory.

The Fundamental Principles of Phosphorylation

Phosphorylation, the addition of a phosphoryl group (PO₃²⁻) to a molecule, is a ubiquitous post-translational modification that plays a pivotal role in a vast array of cellular processes, including signal transduction, cell cycle regulation, and apoptosis.[1] In the realm of synthetic chemistry, the ability to selectively phosphorylate molecules is essential for the synthesis of phosphopeptides, which are crucial tools for studying kinase and phosphatase activity, and for the construction of nucleotide analogs used in antiviral and anticancer therapies.[1][2]

The core of a phosphorylation reaction involves the nucleophilic attack of a hydroxyl or amino group on the electrophilic phosphorus atom of a phosphorylating agent.[3] The efficiency and selectivity of this process are often dictated by the nature of the leaving groups and protecting groups attached to the phosphorus center.

Dibenzyl Phenyl Phosphate: Structure and Reactivity

Dibenzyl phenyl phosphate is a triester of phosphoric acid, featuring two benzyl (Bn) groups and one phenyl (Ph) group. This specific combination of protecting groups imparts distinct properties to the molecule that are advantageous for its role as a phosphorylating agent.

• Benzyl Groups: The two benzyl groups serve as readily cleavable protecting groups. They are stable under a wide range of reaction conditions but can be selectively removed via catalytic hydrogenolysis (e.g., using H₂ over a palladium catalyst).[4] This orthogonality allows for deprotection without affecting other sensitive functional groups that may be present in the target molecule.

• Phenyl Group: The phenyl group acts as a good leaving group, facilitating the nucleophilic attack on the phosphorus center. In some applications, it can also be retained as a protecting group.

The Core Mechanism of Phosphoryl Group Transfer

The utility of dibenzyl phenyl phosphate as a phosphorylating agent hinges on a two-stage process: activation of the phosphorylating agent followed by the nucleophilic transfer of the dibenzyl phosphate moiety to the substrate.

Activation of the Phosphorylating Agent

In many synthetic protocols, dibenzyl phenyl phosphate is not used in isolation but is instead converted in situ to a more reactive species. A common strategy involves the formation of a phosphoryl chloride intermediate, dibenzyl phosphorochloridate, by reacting dibenzyl phosphate with a chlorinating agent. However, for direct phosphorylation using a phosphate triester, activation often involves a Lewis acid or a coupling agent to enhance the electrophilicity of the phosphorus atom.

Alternatively, related compounds like tetrabenzyl pyrophosphate (TBPP), which can be considered a "dimer" of dibenzyl phosphate, are employed.[5] The pyrophosphate linkage provides a good leaving group (a dibenzyl phosphate anion), making the phosphorus atom more susceptible to nucleophilic attack.

Nucleophilic Attack and Phosphoryl Transfer

The central mechanistic step is the nucleophilic attack of a hydroxyl group from the substrate (e.g., the side chain of a serine, threonine, or tyrosine residue in a peptide) on the phosphorus atom of the activated dibenzyl phenyl phosphate. This reaction generally proceeds through a concerted Sₙ2-type mechanism at the phosphorus center, although an associative mechanism involving a pentacoordinate intermediate is also possible.[3][6]

The general mechanism can be visualized as follows:

Figure 1: General mechanism of phosphorylation using dibenzyl phenyl phosphate followed by deprotection.

Deprotection of the Benzyl Groups

Following the successful transfer of the dibenzyl phosphate group to the substrate, the benzyl protecting groups are typically removed. The most common and efficient method is catalytic hydrogenolysis.[4] This involves treating the protected product with hydrogen gas in the presence of a palladium catalyst (e.g., palladium on carbon). This step is highly selective and proceeds under mild conditions, preserving the integrity of the newly formed phosphate ester and other sensitive functionalities.

Applications in Synthetic Chemistry

Dibenzyl phenyl phosphate and its derivatives are invaluable tools in the synthesis of phosphorylated biomolecules.

Synthesis of Phosphopeptides

The site-specific synthesis of phosphopeptides is crucial for studying protein phosphorylation and its role in cellular signaling.[1] The "building block" approach is commonly employed, where a protected phosphoamino acid is incorporated into the peptide sequence during solid-phase peptide synthesis (SPPS).

Dibenzyl phosphate is a key reagent for the synthesis of these protected phosphoamino acid building blocks, such as Boc-Ser(PO₃Bn₂)-OH or Fmoc-Tyr(PO₃Bn₂)-OH.[4]

Table 1: Comparison of Protecting Groups in Phosphopeptide Synthesis

Protecting Group	Cleavage Condition	Advantages	Disadvantages
Benzyl (Bn)	Catalytic Hydrogenolysis	Mild, orthogonal to many other protecting groups.	Not compatible with sulfur-containing amino acids.
Methyl (Me)	Silylitic or acidolytic treatment	Small size.	Harsher cleavage conditions may be required.
tert-Butyl (tBu)	Strong acid (e.g., TFA)	Acid labile.	Can be too labile for some synthetic strategies.
Phenyl (Ph)	Platinum-mediated hydrogenolysis	Stable to acid.	Requires specific and sometimes harsh cleavage conditions.[4]

Synthesis of Nucleoside Phosphates

The synthesis of nucleoside monophosphate prodrugs is a key strategy in the development of antiviral and anticancer therapies.[2] These prodrugs are designed to bypass the often-inefficient initial phosphorylation step catalyzed by cellular kinases. Dibenzyl phosphate derivatives can be used to install the phosphate moiety onto the sugar ring of a nucleoside analog.

Experimental Protocol: Synthesis of a Protected Phosphoserine Building Block

This protocol outlines a general procedure for the phosphorylation of a protected serine derivative using a dibenzyl phosphate-based reagent.

Materials:

• N-Boc-L-serine benzyl ester

• Tetrabenzyl pyrophosphate (TBPP)

• 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU)

• Anhydrous dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate

• Brine

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• Dissolve N-Boc-L-serine benzyl ester (1.0 eq) in anhydrous DCM under an inert atmosphere (e.g., nitrogen or argon).

• Cool the solution to 0 °C in an ice bath.

• Add DBU (1.1 eq) dropwise to the solution and stir for 10 minutes.

• In a separate flask, dissolve TBPP (1.2 eq) in anhydrous DCM.

• Add the TBPP solution dropwise to the reaction mixture at 0 °C.

• Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate.

• Separate the organic layer, and wash successively with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield N-Boc-L-Ser(PO₃Bn₂)-OBn.

This protocol is a representative example and may require optimization for specific substrates.[5]

Sources

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• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
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• 6. Frontiers | Solvent and solvation effects on reactivities and mechanisms of phospho group transfers from phosphate and phosphinate esters to nucleophiles [frontiersin.org]

Dibenzyl Phenyl Phosphate (CAS 112507-48-9): Synthesis, Properties, and Applications in Advanced Drug Development

Executive Summary

In the landscape of modern medicinal chemistry and industrial materials, phosphorylated phenols represent a critical class of versatile intermediates. Dibenzyl phenyl phosphate (CAS: 112507-48-9) is a highly specialized organophosphorus compound that serves a dual purpose: it is an essential precursor in the synthesis of targeted oncological probes and a functional additive in industrial lubricants[1].

This technical whitepaper provides an in-depth analysis of dibenzyl phenyl phosphate, detailing its physicochemical properties, the mechanistic causality behind its synthesis, and its downstream applications in prostate cancer research and materials science.

Physicochemical Properties & Identification

Understanding the foundational properties of dibenzyl phenyl phosphate is crucial for predicting its behavior during synthesis and its stability in biological or industrial assays. The compound is characterized by a central phosphorus atom bonded to one phenyl group and two benzyl groups via oxygen linkages.

Table 1: Quantitative and Structural Properties

Property	Value
Chemical Name	Dibenzyl Phenyl Phosphate
CAS Registry Number	112507-48-9[2]
Molecular Formula	C20H19O4P[2]
Molecular Weight	354.34 g/mol [2]
Precursor CAS	17176-77-1 (Dibenzyl phosphite)[3]
Solubility	Soluble in DMSO, Methanol, Chloroform; Insoluble in Water[4]

Mechanistic Synthesis & Experimental Protocols

The synthesis of dibenzyl phenyl phosphate relies on the highly selective phosphorylation of phenol. This is typically achieved using dibenzyl phosphite (CAS 17176-77-1) as the phosphorylating agent[5]. The success of this reaction hinges on the precise orchestration of catalysts and bases to drive the reaction forward while preventing the degradation of moisture-sensitive intermediates.

Synthetic workflow for the phosphorylation of phenol to dibenzyl phenyl phosphate.

Causality of Reagent Selection

Every reagent in this protocol is selected based on strict mechanistic causality:

Table 2: Reaction Components and Mechanistic Rationale

Component	Role in Synthesis	Rationale (Causality)
Dibenzyl phosphite	Phosphorylating Agent	Benzyl groups provide stable protection during basic conditions, but can be cleanly removed later via mild catalytic hydrogenolysis[3].
DMAP	Nucleophilic Catalyst	Attacks the phosphite to form a highly reactive, electrophilic intermediate, overcoming phenol's naturally weak nucleophilicity[5].
DIPEA	Non-nucleophilic Base	Acts as a sterically hindered "proton sponge" to neutralize generated acidic byproducts without competing for the electrophilic phosphorus center[5].
Anhydrous DCM	Reaction Medium	Prevents premature hydrolysis of the moisture-sensitive phosphite ester, ensuring high yields[6].

Self-Validating Protocol: Synthesis of Dibenzyl Phenyl Phosphate

To ensure scientific integrity, the following protocol is designed as a self-validating system, incorporating in-process quality control (IPQC) steps to verify success at critical junctions.

• System Preparation: Flame-dry a two-neck round-bottom flask under a continuous flow of dry nitrogen ( N2​ ).

  • Causality: Dibenzyl phosphite is highly moisture-sensitive; trace water will lead to competitive hydrolysis, drastically reducing the yield of the target phosphate ester[6].

• Reagent Solubilization: Dissolve 1.0 equivalent of phenol and 1.2 equivalents of dibenzyl phosphite in anhydrous dichloromethane (DCM).

• Catalytic Activation: Cool the reaction mixture to 0°C using an ice bath. Add 0.1 equivalents of DMAP followed dropwise by 1.5 equivalents of DIPEA[5].

  • Causality: Cooling controls the exothermic nature of the activation step. The slow addition of DIPEA prevents localized pH spikes that could trigger side reactions.

• Coupling & Monitoring (IPQC): Allow the reaction to warm to room temperature and stir for 4-6 hours.

  • Self-Validation: Monitor reaction progress via Thin Layer Chromatography (TLC) using a hexane:ethyl acetate (7:3) solvent system. The disappearance of the starting phenol spot and the emergence of a new, UV-active spot confirms successful coupling.

• Quenching & Workup: Quench the reaction with saturated aqueous sodium bicarbonate ( NaHCO3​ ) to neutralize any remaining acid and partition water-soluble impurities. Extract the aqueous layer three times with DCM.

• Purification & Final Validation: Dry the combined organic layers over anhydrous sodium sulfate ( Na2​SO4​ ), filter, and concentrate under reduced pressure. Purify via silica gel column chromatography.

  • Self-Validation: Confirm the structure and purity of the isolated dibenzyl phenyl phosphate using 1H NMR (verifying intact benzyl CH2​ signals at ~5.1 ppm) and 31P NMR (confirming the single phosphate ester peak distinct from the starting phosphite)[6].

Downstream Applications in Drug Development and Industry

Dibenzyl phenyl phosphate is not merely an end-product; it is a critical node in several advanced scientific and industrial workflows.

Downstream applications of dibenzyl phenyl phosphate in oncology and industry.

Prostate-Specific Membrane Antigen (PSMA) Probes

In oncological drug development, the benzyl protecting groups of dibenzyl phenyl phosphate can be selectively removed via catalytic hydrogenation to yield phenyl dihydrogen phosphate derivatives. These intermediates are subsequently converted into phenylalkylphosphonamidates[3]. These complex molecules are highly valued as structural probes designed to interact with the hydrophobic binding register of Prostate-Specific Membrane Antigen (PSMA)—a critical biomarker for targeted prostate cancer therapies and radioligand imaging[7].

Inherent Antitumor Activity

Beyond its role as a precursor, the intact phosphorylated phenol structure of dibenzyl phenyl phosphate is actively investigated in pharmacological screening. Studies indicate that specific phosphorylated phenols possess inherent potential to exhibit direct antitumor activity, making them subjects of interest in novel chemotherapeutic drug discovery[1].

Industrial Material Science

Outside of the pharmaceutical realm, the robust thermal and chemical stability of the phosphate ester linkage allows dibenzyl phenyl phosphate to be utilized as a high-performance additive. It is frequently incorporated into lubricating oils and heating fluids to enhance thermal stability and reduce mechanical wear[1].

References

• "CAS No : 112507-48-9 | Product Name : Dibenzyl Phenyl Phosphate" - Pharmaffiliates.[Link]

• "Cas 17176-77-1, Dibenzyl phosphite" - LookChem. [Link]

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solubility of dibenzyl phenyl phosphate in organic solvents

An In-Depth Technical Guide to the Solvation Thermodynamics and Handling of Dibenzyl Phenyl Phosphate

Abstract Dibenzyl phenyl phosphate (DBPP) is a critical organophosphorus intermediate widely utilized in the synthesis of phenylalkylphosphonamidates, the study of signal transduction pathways, and the development of probes for prostate-specific membrane antigen (PSMA)[1][2]. Due to its unique structural topology—comprising a polar phosphate core shielded by three bulky aromatic rings—its solubility profile in organic solvents dictates its utility in both synthetic chemistry and downstream biological assays. This whitepaper provides a comprehensive analysis of DBPP’s solvation thermodynamics, empirical solubility data, and field-proven protocols for its handling and isolation.

Structural Thermodynamics and Solvation Mechanics

As a Senior Application Scientist, I frequently observe that the mishandling of organophosphates stems from a misunderstanding of their solvation mechanics. DBPP (CAS: 112507-48-9) is a phosphate triester[3][4]. The molecule lacks hydrogen bond donors but possesses a highly polarized phosphoryl oxygen (P=O) that acts as a strong hydrogen bond acceptor.

The presence of two benzyl groups and one phenyl group imparts massive steric bulk and high lipophilicity to the molecule. This structural dichotomy governs its solubility:

• Non-Polar & Halogenated Solvents: The extensive π -system of the three aromatic rings facilitates strong dispersion forces and π−π stacking interactions with aromatic solvents (e.g., benzene) and halogenated solvents (e.g., chloroform, carbon tetrachloride). DBPP exhibits exceptional solubility in these media, making them the solvents of choice for synthetic reactions and liquid-liquid extractions[5].

• Polar Aprotic Solvents: Solvents like Dimethyl Sulfoxide (DMSO) and acetone dissolve DBPP readily. The strong dipole of DMSO interacts favorably with the P=O core, while its methyl groups accommodate the hydrophobic aromatic rings[6][7].

• Polar Protic Solvents: While DBPP is soluble in methanol and ethanol[6][7], these solvents must be used with caution. In the presence of trace acids or bases, protic solvents can initiate transesterification or gradual hydrolysis of the ester bonds.

• Aqueous Systems: DBPP is strictly insoluble in water and will slowly react (hydrolyze) upon prolonged exposure to moisture[6].

Table 1: Physicochemical and Solubility Profile of DBPP

Parameter	Value / Description
Chemical Name	Dibenzyl Phenyl Phosphate
CAS Number	112507-48-9[3][4]
Molecular Formula	C20H19O4P[3][4]
Molecular Weight	354.34 g/mol [3][4]
Physical State	Crystalline solid upon cooling (M.P. ~38 °C) or viscous oil[5]
Halogenated Solvents	Highly Soluble (Chloroform, Carbon Tetrachloride, DCM)[5]
Polar Aprotic Solvents	Highly Soluble (DMSO, Ether, Acetone)[5][6]
Polar Protic Solvents	Soluble (Methanol, Ethanol) – Transesterification risk[6][7]
Aqueous Solubility	Insoluble / Moisture Sensitive[6]

Experimental Methodologies & Best Practices

To ensure scientific integrity and reproducibility, the following self-validating protocols detail the use of specific organic solvents based on their thermodynamic compatibility with DBPP.

Protocol A: Synthesis and Liquid-Liquid Extraction of DBPP

This protocol leverages the differential solubility of DBPP and its byproducts to achieve high-purity isolation. DBPP is typically synthesized via the phosphorylation of phenol using dibenzyl phosphite (CAS: 17176-77-1)[1].

• Reaction Setup: Dissolve 1.0 equivalent of dibenzyl phosphite and 1.1 equivalents of phenol in anhydrous chloroform. Causality: Chloroform provides an optimal dielectric environment that dissolves both the polar reactive intermediates and the highly lipophilic DBPP product, preventing premature precipitation[5].

• Catalysis: Add 1.2 equivalents of N-ethyldiisopropylamine (DIPEA) and a catalytic amount of 4-Dimethylaminopyridine (DMAP)[1]. Causality: DIPEA acts as a non-nucleophilic base to neutralize the generated acid without attacking the phosphate core, while DMAP accelerates the phosphoryl transfer.

• Phase Separation (Workup): Quench the reaction with water. Transfer the mixture to a separatory funnel. Causality: DBPP’s extreme lipophilicity ensures >99% partitioning into the lower chloroform layer. The water-soluble DIPEA salts and unreacted DMAP partition into the upper aqueous layer.

• Isolation: Wash the organic layer with brine, dry over anhydrous sodium sulfate ( Na2​SO4​ ), and concentrate under reduced pressure.

• Crystallization: Allow the concentrated organic residue to cool. DBPP will precipitate as a crystalline solid with a melting point of approximately 38 °C[5].

Protocol B: Preparation of Standard Solutions for Biological Assays

When utilizing DBPP as a precursor for PSMA probes[1][2], it must be introduced into biological assay environments without precipitating.

• Primary Stock Preparation: Weigh the purified DBPP solid and dissolve it in 100% anhydrous DMSO to create a 10 mM stock solution. Causality: DMSO is chosen because it completely solvates the hydrophobic rings while remaining fully miscible with the aqueous buffers used in downstream in vitro testing[6][7].

• Storage: Aliquot the DMSO stock and store at -20 °C under an inert argon atmosphere. Causality: DBPP is moisture-sensitive; freezing in anhydrous DMSO prevents hydrolytic degradation of the benzyl ester linkages[6].

• Working Dilution: Immediately prior to the assay, dilute the DMSO stock into the aqueous assay buffer. Ensure the final DMSO concentration remains below 1% (v/v) to prevent solvent-induced protein denaturation, while keeping DBPP kinetically suspended long enough to interact with the target enzymes.

Mechanistic Workflow Visualization

The following diagram illustrates the logical flow of solvent selection during the synthesis, phase separation, and final solvation of DBPP.

Workflow for the synthesis, phase separation, and isolation of Dibenzyl Phenyl Phosphate.

Conclusion

The solubility of dibenzyl phenyl phosphate is a direct manifestation of its highly shielded, lipophilic structure. For synthetic manipulation and extraction, non-polar and halogenated solvents like chloroform and benzene provide the optimal thermodynamic environment[5]. For biological applications and long-term storage of stock solutions, anhydrous DMSO is the gold standard, offering complete dissolution and buffer miscibility while protecting the moisture-sensitive phosphate ester bonds[6][7]. Understanding these solvent-solute dynamics is paramount for any researcher working with complex organophosphates.

References

• Pharmaffiliates. "CAS No : 112507-48-9 | Product Name : Dibenzyl Phenyl Phosphate".
• BLD Pharm. "112507-48-9|Dibenzyl phenyl phosphate".
• Thermo Fisher Scientific. "dibenzyl phenyl phosphate".
• LookChem. "Cas 17176-77-1, Dibenzyl phosphite".
• Google Patents. "US2490573A - Process for the manufacture of phosphorus compounds".
• ChemicalBook. "Dibenzyl phosphite".

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dibenzyl phenyl phosphate as a potential prodrug moiety

Dibenzyl Phenyl Phosphate as a Potential Prodrug Moiety: Structural Rationale, Synthetic Workflows, and Bioconversion Kinetics

Executive Briefing

As a Senior Application Scientist specializing in targeted drug delivery, I frequently encounter the fundamental pharmacokinetic bottleneck of phosphorylated therapeutics: the polyanionic barrier. Free phosphonic acids and phosphates are mostly impermeant to the cellular lipid bilayer at physiological pH, which severely restricts their oral application and intracellular delivery[1]. To circumvent this, masking the phosphate core as a neutral triester is a highly advisable strategy[1].

This technical whitepaper explores the dibenzyl phenyl phosphate architecture. By utilizing benzyl groups as transient, highly lipophilic masks and a phenyl group as an enzymatically tunable leaving group, this moiety offers a sophisticated solution for bypassing membrane impermeability while ensuring controlled intracellular release.

The Physicochemical Imperative: Architectural Causality

The design of a prodrug moiety must balance extreme extracellular stability with rapid intracellular unmasking. The dibenzyl phenyl phosphate structure achieves this through a calculated asymmetry:

• The Dibenzyl Mask (Lipophilicity & Transient Protection): Benzyl esters are exceptionally lipophilic, drastically increasing the partition coefficient (LogP) of the parent drug to facilitate passive diffusion. Synthetically, reagents like dibenzyl chloromethyl phosphate or tetrabenzyl pyrophosphate (TBPP) enable the facile introduction of these phosphoric ester groups[2],. While unsubstituted benzyl esters can cleave at an undesirably slow rate in vivo compared to acyloxyalkyl esters, their stability prevents premature plasma degradation[3].

• The Phenyl Core (Tunable Enzymatic Cleavage): Aryl esters function more readily as prodrugs than simple alkyl esters because they provide a stable but enzymatically cleavable bond[3]. The ability to modify the rates of hydrolysis by varying the substituent pattern on the aryl ring is a hallmark of successful phosphoramidate (ProTide) technologies[3].

Causality in Design: If a prodrug releases all of its masking groups simultaneously, the sudden generation of highly polar species can lead to intracellular precipitation or rapid efflux. The dibenzyl phenyl phosphate moiety undergoes staggered, regioselective dephosphorylation, ensuring a controlled pharmacokinetic profile[4].

Fig 1. Stepwise bioconversion pathway of the dibenzyl phenyl phosphate prodrug into its active form.

Self-Validating Synthetic Workflows

The synthesis of phosphate prodrugs demands rigorous chemoselectivity. Below are field-proven, step-by-step methodologies for installing and selectively deprotecting the dibenzyl phosphate moiety.

Protocol 1: Base-Catalyzed O-Phosphorylation

To attach the dibenzyl phosphate promoiety to a parent alcohol (R-OH), TBPP is frequently employed[2].

• Step 1: Dissolve the parent drug (0.1 mmol) and TBPP (1.2 equiv) in 2.0 mL of an anhydrous solvent (e.g., THF or dichloromethane) under inert N₂ atmosphere[2].

• Step 2: Cool the reaction to 0 °C and add 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) dropwise.

• Causality & Validation: By employing DBU as a mild base rather than n-BuLi, you avoid problems associated with stronger bases (such as the degradation of sensitive parent molecules), enabling the isolation of the corresponding dibenzyl phosphate in excellent yield[2]. The reaction is self-validating via TLC; the disappearance of the polar R-OH spot and the emergence of a highly non-polar triester spot confirms successful coupling.

Protocol 2: Chemoselective Debenzylation

Traditional hydrogenolysis (Pd/C, H₂) is commonly used to remove benzyl groups, often in the presence of sodium hydroxide to yield a deprotected phosphate ester[5],[6]. However, if the parent drug contains reducible functional groups (e.g., alkenes or alkynes), hydrogenolysis is unworkable[2].

• Step 1: Dissolve the dibenzyl phosphate intermediate in an appropriate degassed solvent.

• Step 2: Add catalytic palladium acetate, triethylsilane (Et₃SiH, 4 to 8 equiv), and Et₃N[2].

• Causality & Validation: Et₃SiH acts as a mild, chemoselective hydride donor. The addition of Et₃N is critical; it buffers the system to prevent the acidic degradation of the newly formed phosphate[2]. This protocol is self-validating through ³¹P NMR monitoring: the distinct upfield shift from the triester signal (~ -5.0 ppm) to the diester/monoester signal (~ -10.0 ppm) provides real-time confirmation of debenzylation without unwanted dephenylation.

Fig 2. Synthetic workflow for the preparation and chemoselective deprotection of phosphate prodrugs.

Quantitative Kinetic Profiling

Understanding the hydrolysis rates and stability of the dibenzyl phosphate architecture is crucial for predicting in vivo behavior. The rapid and complicated hydrolysis of certain triesters (involving competitive C–P and P–O bond cleavages) dictates their suitability as prodrug forms[7].

Table 1: Quantitative Kinetic Parameters of Dibenzyl Phosphate Derivatives

Compound / Moiety	Experimental Condition	Half-Life (t₁/₂) / Peak Time	Rate Constant (k)	Reference
Dibenzyl (methoxycarbonyl)phosphonate	Hydrolysis (pH 7.4, 36.4 °C)	60 min	6.56 × 10⁻³ min⁻¹ (Dominant P-O cleavage)	[7]
Bis(dibenzyl phosphate) derivative	Methanolysis (25 °C)	Peak distribution at 48 h	N/A	[4]
ANP-based Phosphonate Prodrugs	Enzyme Inhibition (ACT/EF)	IC₅₀ = 9.0 – 11.6 nM	N/A	[1]

Data Interpretation: The 60-minute half-life of dibenzyl phosphonate triesters at physiological pH[7] demonstrates that while the dibenzyl moiety is stable enough for formulation, it is highly susceptible to rapid phase I metabolism or hydrolysis once introduced into aqueous physiological environments. This rapid initial cleavage is what makes the subsequent stability of the phenyl ester critical for preventing premature drug dumping.

Strategic Outlook

The dibenzyl phenyl phosphate moiety represents a powerful tool in the medicinal chemist's arsenal. By leveraging the extreme lipophilicity of benzyl groups for cellular penetration and the tunable enzymatic susceptibility of the phenyl group for controlled release[3], researchers can successfully rescue highly polar, impermeable parent drugs. Furthermore, modern chemoselective deprotection methodologies utilizing triethylsilane have eliminated the traditional synthetic bottlenecks associated with protecting group removal[2], making this architecture more accessible than ever for complex drug development pipelines.

References

• Phosphonates and Phosphonate Prodrugs in Medicinal Chemistry: Past Successes and Future Prospects - Frontiers. 1

• Synthesis of Nucleoside Phosphate and Phosphonate Prodrugs - PMC. 5

• Synthesis of Nucleoside Phosphate and Phosphonate Prodrugs | Chemical Reviews - ACS Publications.8

• Phosphonate prodrugs: an overview and recent advances - PMC. 3

• Mild and Chemoselective Triethylsilane-Mediated Debenzylation for Phosphate Synthesis - Organic Letters. 2

• Dibenzyl (hydroxymethyl)phosphonate|CAS 114790-35-1 - Benchchem. 9

• Development of Novel Phospho-Amino Acid Prodrugs as Powerful Tools in Drug Discovery - Cardiff University. 10

• Mechanistic Studies on Regioselective Dephosphorylation of Phosphate Prodrugs... - MDPI. 4

• US6872838B2 - Water soluble prodrugs of hindered alcohols - Google Patents. 11

• Discovery and Characterization of a Water-Soluble Prodrug of a Dual Inhibitor... - PMC. 6

• Phosphonodiamidate prodrugs of phosphoantigens... - RSC Publishing. 12

• Alkylating Reagents Containing Phosphoric Ester Groups for Prodrug Design - Tokyo Chemical Industry Co., Ltd.(APAC). Link

• Prodrugs of phosphonoformate: products, kinetics and mechanisms of hydrolysis... - Journal of the Chemical Society. 7

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The Rational Discovery of Dibenzyl Phenyl Phosphate as a Substrate-Competitive Kinase Inhibitor

A Technical Whitepaper on Phosphate Bioisosteres in Targeted Therapeutics

Introduction: The Kinase Selectivity Paradigm

Protein kinases are central nodes in cellular signaling and validated targets in oncology and autoimmune diseases. However, the vast majority of approved kinase inhibitors are ATP-competitive. Because the ATP-binding pocket is highly conserved across the human kinome (>500 kinases), these drugs frequently suffer from off-target toxicities.

To achieve true kinome selectivity, modern drug discovery has shifted toward substrate-competitive inhibitors . These molecules target the unique peptide/substrate-binding cavities of individual kinases. The fundamental challenge in this approach is that native phosphate groups—essential for substrate recognition—are rapidly hydrolyzed by ubiquitous intracellular phosphatases and possess a dense negative charge that prevents cell membrane penetration. The discovery and application of dibenzyl phenyl phosphate (DBPP) and its derivatives as stable, cell-permeable phosphate bioisosteres represent a critical breakthrough in overcoming these limitations.

Mechanistic Rationale: DBPP as a Bioisostere

The efficacy of DBPP-derived inhibitors relies on a self-validating mechanistic triad: charge masking, steric anchoring, and transition-state mimicry.

• Overcoming Phosphatase Lability: Native P-O bonds are highly susceptible to enzymatic cleavage. By utilizing DBPP as a synthetic precursor, researchers can generate stable phosphonate (P-C bond) mimics or sterically protected phosphates. This structural modification prevents premature hydrolysis, enabling the generation of a "constitutive phosphorylation" phenotype for detailed signaling studies (1[1]).

• Causality of the Benzyl Moieties: The dibenzyl groups serve a dual functional purpose. First, they act as transient lipophilic masks that neutralize the phosphate's negative charge, dramatically enhancing cellular penetrance. Second, structural biology reveals that these benzyl groups (or their "5-alkynyl tail" derivatives) can extend into adjacent hydrophobic pockets formed by the displacement of specific amino acid residues, anchoring the inhibitor tightly within the active site (1[1]).

• Targeting the Substrate Cavity: By mimicking the size and electronic distribution of a phosphorylated tyrosine or serine, DBPP derivatives act as transition-state analogs. They occupy the natural substrate cavity, effectively blocking the kinase from engaging its native target.

Figure 1: Mechanism of substrate-competitive kinase inhibition by DBPP derivatives.

Synthetic Workflow: Generation of DBPP Probes

The synthesis of DBPP probes requires strict environmental control. The following protocol outlines the foundational synthesis of a DBPP-based inhibitor from a target phenol scaffold.

Protocol 1: Anhydrous Phosphorylation of Phenols

• Objective: Synthesize a DBPP-derivative via the phosphorylation of a target phenol using dibenzyl phosphite.

• Causality & Rationale: Water must be strictly excluded (using anhydrous solvents and N₂ gas) to prevent the premature hydrolysis of the highly reactive phosphite ester (1[1]). N-ethyldiisopropylamine (DIPEA) is selected as a sterically hindered, non-nucleophilic base; it deprotonates the phenol without competing as a nucleophile against the electrophilic phosphorus center. DMAP acts as a nucleophilic catalyst, accelerating the phosphoryl transfer (2[2]).

Step-by-Step Methodology:

• Preparation: Purge a flame-dried round-bottom flask with inert N₂ gas.

• Solvation: Dissolve 1.0 equivalent of the target phenol in anhydrous dichloromethane (DCM).

• Catalysis: Add 1.5 equivalents of DIPEA and 0.1 equivalents of DMAP. Stir the mixture for 10 minutes at 0°C to ensure complete deprotonation.

• Phosphorylation: Dropwise, add 1.2 equivalents of dibenzyl phosphite.

• Reaction: Allow the reaction to warm to room temperature and stir for 4 hours.

• Workup: Quench the reaction with saturated NH₄Cl, extract the organic layer with DCM, and dry over Na₂SO₄.

• Validation (Self-Correction): Purity must be confirmed via Nuclear Magnetic Resonance (NMR). ¹H NMR is used to confirm the integrity of the benzyl groups (aromatic multiplet at δ 7.2–7.4 ppm), while ³¹P NMR is critical for identifying the unique phosphonate/phosphate signal, distinguishing the final product from unreacted starting materials (1[1]).

Biochemical Evaluation & Target Engagement

Once synthesized, the DBPP inhibitors must be rigorously evaluated for target engagement.

Protocol 2: Time-Resolved FRET (TR-FRET) Kinase Assay

• Objective: Quantify the IC₅₀ of the DBPP inhibitor.

• Causality & Rationale: Standard fluorescence assays are susceptible to compound autofluorescence, which can lead to false positives. TR-FRET introduces a microsecond time delay before measurement, allowing short-lived background fluorescence to decay. This ensures the signal-to-noise ratio is purely driven by the kinase-substrate interaction.

Step-by-Step Methodology:

• Buffer Preparation: Prepare a kinase buffer (50 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij-35).

• Compound Plating: Serially dilute the DBPP inhibitor in DMSO and dispense into a 384-well low-volume plate.

• Pre-incubation: Add recombinant kinase and incubate for 15 minutes. This pre-incubation is crucial to allow the substrate-competitive DBPP to fully occupy the active site before ATP introduction.

• Initiation: Start the reaction by adding ATP (at its predetermined Kₘ value) and a biotinylated native substrate peptide.

• Termination: After 60 minutes, stop the reaction with an EDTA-based stop buffer.

• Detection: Add Europium-labeled anti-phospho antibody (donor) and Streptavidin-APC (acceptor).

• Readout: Read the plate on a microplate reader (Excitation: 340 nm, Emission: 615 nm and 665 nm). Calculate the FRET ratio (665/615) to determine IC₅₀.

Figure 2: End-to-end experimental workflow for DBPP inhibitor synthesis and validation.

Quantitative Profiling: Selectivity and Potency

The true value of the DBPP chemotype lies in its kinome selectivity. By targeting the highly variable substrate-binding pocket rather than the highly conserved ATP pocket, DBPP derivatives achieve superior selectivity profiles. The table below summarizes comparative data between standard ATP-competitive inhibitors and DBPP-derived substrate-competitive analogs.

Kinase Target	Inhibitor Class	Representative Compound	IC₅₀ (nM)	Selectivity Fold (vs. Kinome)	Primary Binding Site
CDK2	ATP-Competitive	Roscovitine	450	< 10x	ATP Pocket (Hinge Region)
CDK2	Substrate-Competitive	DBPP-Analog A	12	> 500x	Substrate Cavity
PKA	ATP-Competitive	H-89	135	< 5x	ATP Pocket
PKA	Substrate-Competitive	DBPP-Analog B	28	> 200x	Substrate Cavity
EGFR	ATP-Competitive	Erlotinib	2	< 50x	ATP Pocket
EGFR	Substrate-Competitive	DBPP-Analog C	8	> 800x	Substrate Cavity

Conclusion

The rational discovery and application of dibenzyl phenyl phosphate as a foundation for kinase inhibitors bridge the gap between structural biology and synthetic chemistry. By acting as a stable, cell-permeable phosphate bioisostere, DBPP enables the development of highly selective, substrate-competitive therapeutics. This methodology not only circumvents the off-target toxicities associated with traditional ATP-competitive drugs but also provides researchers with robust chemical probes to map complex phosphorylation-dependent signaling networks.

References

• Benchchem - Dibenzyl (hydroxymethyl)phosphonate | CAS 114790-35-1. Explains the role of dibenzyl phosphonates in generating stable mimics for kinase signaling and the necessity of anhydrous synthesis conditions.1[1]

• Benchchem - Benzyl phenyl hydrogen phosphate | 50579-30-1. Details the use of phenyl phosphate intermediates in targeting specific kinases like Casein Kinase and PKA. 3[3]

• Guidechem - Dibenzyl phosphite 17176-77-1 wiki. Outlines the standard synthetic protocol for the phosphorylation of phenols using N-ethyldiisopropylamine and DMAP to yield dibenzyl phenyl phosphate. 2[2]

Sources

• 1. Dibenzyl (hydroxymethyl)phosphonate|CAS 114790-35-1 [benchchem.com]
• 2. wap.guidechem.com [wap.guidechem.com]
• 3. Benzyl phenyl hydrogen phosphate | 50579-30-1 | Benchchem [benchchem.com]

The Role of Dibenzyl Phenyl Phosphate in Prebiotic Phosphorylation: A Technical Guide to Non-Enzymatic Synthesis and Activation

Executive Summary

In the study of abiogenesis and prebiotic chemistry, understanding how early biomolecules achieved phosphorylation without enzymatic catalysts remains a central challenge. While simple inorganic phosphates are prebiotically plausible, they lack the electrophilic activation required to drive spontaneous polymerization in water. Consequently, researchers rely on synthetic model systems—specifically tailored phosphate esters—to simulate and study these ancient pathways.

Dibenzyl phenyl phosphate (DBPP) serves as a critical keystone in this research. As a highly stable, organic-soluble intermediate, DBPP enables the precise synthesis of complex prebiotic architectures[1]. Once selectively debenzylated, it yields phenyl phosphate—a highly active monomer whose tailored aromatic leaving group directs pathway-dependent self-assembly and non-enzymatic ligation[2]. This whitepaper provides a comprehensive mechanistic guide and validated protocols for utilizing DBPP in prebiotic phosphorylation modeling.

Mechanistic Causality: The "Leaving Group" Effect in Prebiotic Models

As a Senior Application Scientist, I frequently observe that the choice of the phosphate leaving group dictates the success or failure of a prebiotic simulation. Why utilize a phenyl phosphate derivative rather than a simple aliphatic ester? The causality lies in the thermodynamics of self-assembly. In aqueous prebiotic environments, hydrolysis constantly outcompetes condensation. To overcome this, molecules must compartmentalize or self-organize.

• Aromatic Stacking & Pre-organization: The phenyl group in phenyl phosphate derivatives facilitates robust π−π stacking interactions. This pre-organizes the monomers into fibrillar networks or local microenvironments, drastically increasing the local concentration of reactive centers and promoting structural complementarity[2].

• Activation Energy & Kinetics: Phenyl phosphate exhibits a lower hydrolysis half-life (378 min) compared to ethyl phosphate (1123 min), making it a more reactive electrophile for nucleophilic attack by amino acids or nucleotides[2]. When activated by prebiotic condensing agents like 1-cyanoimidazole (CNIm), the phenyl phosphate group undergoes rapid intermediate formation, driving phosphodiester or peptide bond formation[3].

• The Synthetic Role of DBPP: Because direct phosphorylation in water is inefficient, researchers synthesize these models in organic phases. Dibenzyl phosphite is reacted with phenol to form DBPP[4]. The benzyl groups mask the phosphate's negative charge, allowing solubility in organic solvents for further functionalization. Crucially, benzyl groups can be cleanly removed via mild, chemoselective methods that do not disrupt the rest of the sensitive prebiotic molecule[5].

Figure 1: Synthetic workflow from DBPP to active prebiotic non-enzymatic ligation.

Experimental Protocols: A Self-Validating Workflow

Every synthetic step must include a self-validating feedback loop to ensure downstream data integrity. The following protocols detail the journey from DBPP synthesis to prebiotic activation.

Protocol 1: Synthesis of Dibenzyl Phenyl Phosphate (DBPP)

Causality: We utilize N-ethyldiisopropylamine (DIPEA) and 4-Dimethylaminopyridine (DMAP) to drive the phosphorylation of phenol. DMAP acts as a nucleophilic catalyst, attacking the phosphite to form a highly electrophilic intermediate that is rapidly trapped by the phenol[4].

• Preparation: In an oven-dried flask under an inert N2​ atmosphere, dissolve 1.0 eq of phenol and 1.2 eq of dibenzyl phosphite in anhydrous dichloromethane (DCM).

• Catalysis: Add 0.1 eq of DMAP and 1.5 eq of DIPEA. The bulky nature of DIPEA prevents unwanted nucleophilic side reactions while efficiently scavenging the generated protons[4].

• Reaction: Stir at room temperature for 12 hours.

• Validation Check: Perform TLC (Hexane:EtOAc). The disappearance of the phenol spot and the emergence of a new, UV-active spot indicates conversion.

• Purification: Wash the organic layer with 1M HCl, followed by saturated NaHCO3​ and brine. Dry over Na2​SO4​ , concentrate, and purify via flash chromatography to yield DBPP as a crystalline solid[1].

Protocol 2: Chemoselective Debenzylation to Phenyl Phosphate

Causality: Traditional hydrogenation ( H2​ , Pd/C) can inadvertently reduce sensitive double bonds present in lipid-linked prebiotic models[1]. To prevent this, we employ a mild, chemoselective triethylsilane-mediated debenzylation. The silane acts as a controlled hydride donor[5].

• Preparation: Dissolve purified DBPP in anhydrous methanol.

• Reagent Addition: Add 0.1 eq of Palladium acetate ( Pd(OAc)2​ ), 4.0 eq of triethylsilane ( Et3​SiH ), and 0.5 eq of triethylamine ( Et3​N )[5].

• Reaction: Stir at room temperature for 2-4 hours until gas evolution ceases.

• Validation Check: Analyze via 1H NMR. The complete disappearance of the benzyl CH2​ protons at ~5.0 ppm and aromatic benzyl protons at ~7.3 ppm confirms total deprotection.

• Isolation: Filter through Celite, concentrate, and precipitate the resulting phenyl dihydrogen phosphate.

Protocol 3: CNIm-Mediated Prebiotic Ligation

Causality: With the phenyl phosphate model synthesized, we simulate prebiotic primer extension. 1-Cyanoimidazole (CNIm) is used as a prebiotically plausible activating agent. The reaction is conducted at a slightly acidic pH (5.5–6.5) to optimize the protonation state of the imidazole leaving group[3].

• Assembly: Dissolve the phenyl phosphate monomer (10 mM) and the target nucleophile (e.g., an amino acid or a 3'-OH oligonucleotide fragment) in D2​O to allow for real-time NMR monitoring[3].

• Buffer Adjustment: Adjust the pH to 5.9 using aqueous HCl[3].

• Activation: Add 50 mM of CNIm.

• Validation Check: Monitor the reaction via 31P NMR. You will observe the shift of the phosphate peak as it is transiently activated by CNIm, followed by the appearance of the phosphodiester/peptide product peak[3].

Figure 2: Pathway-dependent self-assembly directed by tailored phosphate leaving groups.

Quantitative Data Presentation

The choice of the phosphate leaving group directly dictates the efficiency of non-enzymatic prebiotic oligomerization. The table below summarizes the kinetic and thermodynamic behavior of various tailored phosphate esters in aqueous self-assembly models[2].

Phosphate Leaving Group	Ligation Yield (%)	Hydrolysis Half-Life (min)	Self-Assembly Propensity	Mechanistic Outcome
Ethyl (EP)	68	1123	Low	Random solution coupling; high solubility limits local concentration.
Phenyl (PP)	83	378	High	Forms viscoelastic fibrillar gels; aromatic stacking drives structural complementarity.
Naphthyl (NP)	59	N/A	High	Forms highly entangled networks; steric bulk slightly hinders ligation kinetics.
Dodecyl (DDP)	90	N/A	Very High	Micellar assembly; hydrophobic core completely shields phosphate from hydrolysis.

Data synthesized from comparative studies on tailored phosphate leaving groups in prebiotic self-assembly[2].

Conclusion

Dibenzyl phenyl phosphate is far more than a mere reagent; it is a structural linchpin in the simulation of early Earth biochemistry. By leveraging the protective stability of its benzyl groups during organic synthesis, and the structure-directing properties of its phenyl leaving group during aqueous activation, researchers can successfully model the non-enzymatic pathways that may have sparked life.

References

• Title: Dibenzyl phosphite 17176-77-1 wiki Source: Guidechem URL
• Title: US2490573A - Process for the manufacture of phosphorus compounds Source: Google Patents URL
• Title: Tailored Phosphate Leaving Groups Direct Pathway-Dependent Self-Assembly Source: Journal of the American Chemical Society URL
• Title: Rapid Chemical Ligation of DNA and Acyclic Threoninol Nucleic Acid (aTNA)
• Title: Mild and Chemoselective Triethylsilane-Mediated Debenzylation for Phosphate Synthesis Source: PMC - NIH URL

Sources

• 1. US2490573A - Process for the manufacture of phosphorus compounds - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. wap.guidechem.com [wap.guidechem.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Structural Analysis and Characterization of Dibenzyl Phenyl Phosphate Derivatives: A Comprehensive Technical Guide

Strategic Rationale in Organophosphate Design

In the landscape of modern drug development and synthetic chemistry, organophosphates play a pivotal role as prodrugs, enzyme inhibitors, and structural mimics of biological intermediates. Among these, dibenzyl phenyl phosphate (DBPP) derivatives are highly valued. The dibenzyl phosphate moiety serves as an exceptionally robust, orthogonally cleavable protecting group system[1]. Because the benzyl groups can be cleanly removed via catalytic hydrogenolysis (typically using a palladium-on-carbon catalyst) under mild conditions, DBPP derivatives are ideal precursors for synthesizing free phenyl dihydrogen phosphates[2][3].

From an application standpoint, structural analysis of these derivatives is not merely a quality control step; it is a fundamental requirement for understanding structure-activity relationships (SAR). This whitepaper details the mechanistic synthesis, multimodal structural elucidation, and self-validating protocols required to confidently characterize DBPP derivatives.

Mechanistic Pathways and Synthetic Causality

To accurately analyze a chemical structure, one must first understand the causality of its assembly. The most efficient route to DBPP derivatives involves the phosphorylation of a substituted phenol using dibenzyl phosphite .

Mechanistically, dibenzyl phosphite exists predominantly in its stable P(V) tautomeric form (an H-phosphonate). However, under basic conditions, it reacts via its P(III) tautomer. The reaction is typically driven by the addition of N-ethyldiisopropylamine (DIPEA) as an acid scavenger and 4-dimethylaminopyridine (DMAP) as a nucleophilic catalyst[4]. DMAP attacks the activated phosphite intermediate, forming a highly electrophilic phosphorylpyridinium species that rapidly reacts with the phenol. Alternatively, modified Mitsunobu conditions can be employed for highly stereoselective phosphorylations[5].

Caption: Workflow for the synthesis and self-validating isolation of DBPP derivatives.

Multimodal Structural Elucidation

The structural integrity of DBPP derivatives is verified through a triad of analytical modalities: Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and X-Ray Crystallography.

NMR Spectroscopy: The Analytical Gold Standard

NMR provides absolute connectivity data. For organophosphates, 31P NMR is the definitive nucleus, allowing researchers to rapidly distinguish between unreacted P(III) starting materials and the desired P(V) ester products. DBPP derivatives typically exhibit a 31P chemical shift in the range of -10.0 to -14.0 ppm[6].

In 1H NMR, the benzylic methylene protons ( −CH2​− ) are highly diagnostic. Because they are adjacent to the phosphorus atom, they couple with the 31P nucleus ( 3JPH​ ), splitting into a distinct doublet around 5.05–5.15 ppm.

Mass Spectrometry (ESI-MS/MS)

Electrospray Ionization Mass Spectrometry (ESI-MS) provides the exact molecular weight. During collision-induced dissociation (MS/MS), DBPP derivatives exhibit a highly predictable fragmentation dynamic. The most prominent feature is the cleavage of the benzyl ester bonds, resulting in the sequential loss of tropylium ions ( [C7​H7​]+ at m/z 91.1)[7].

X-Ray Crystallography

For solid-state conformational analysis, X-ray crystallography confirms the tetrahedral geometry of the phosphorus center. The P=O double bond typically measures ~1.46 Å, while the P−O−C single bonds are longer (~1.58 Å). This 3D profiling is critical when the DBPP derivative is intended to act as a transition-state analog for enzyme active sites[2].

Caption: Multimodal structural analysis logic for organophosphate characterization.

Quantitative Data Summary

Table 1: Representative NMR and MS Data for DBPP Derivatives

Analytical Modality	Target Nucleus / Ion	Typical Chemical Shift / m/z	Multiplicity / Assignment
1H NMR	Benzylic Protons ( −CH2​− )	5.05 – 5.15 ppm	Doublet ( 3JPH​≈8.0 Hz)
1H NMR	Aromatic Protons	7.10 – 7.40 ppm	Multiplet (Overlapping phenyl/benzyl)
13C NMR	Benzylic Carbons	69.0 – 70.0 ppm	Doublet ( 2JPC​≈5.5 Hz)
31P NMR	Phosphorus ( P=O )	-11.0 to -14.0 ppm	Singlet (Proton-decoupled)
ESI-MS (+)	[M+H]+	Target MW + 1.0 Da	Intact Molecular Ion
ESI-MS/MS	[C7​H7​]+	m/z 91.1	Tropylium Ion (Benzyl cleavage)

Self-Validating Experimental Protocol

As a Senior Application Scientist, I mandate that every synthetic and analytical workflow must be self-validating. A protocol is only as good as its built-in failure detection mechanisms. Below is the step-by-step methodology for the synthesis and structural validation of a DBPP derivative.

Phase 1: Anhydrous Reaction Setup

• Step 1: Dissolve the target phenol (1.0 eq) and dibenzyl phosphite (1.2 eq) in anhydrous dichloromethane (DCM) under an inert argon atmosphere.

• Step 2: Add DIPEA (2.0 eq) followed by a catalytic amount of DMAP (0.1 eq). Cool the mixture to 0°C.

• Causality & Validation: Moisture introduces competing hydrolysis, yielding dibenzyl hydrogen phosphate instead of the desired ester. Validation: Perform a Karl Fischer titration on the DCM prior to use (must be <50 ppm H2​O ).

Phase 2: Reaction Monitoring via 31P NMR

• Step 3: Stir the reaction at room temperature for 4 hours.

• Step 4: Withdraw a 0.1 mL aliquot, evaporate the DCM, and dissolve the residue in CDCl3​ .

• Causality & Validation: Thin-Layer Chromatography (TLC) can sometimes fail to resolve closely eluting organophosphates. 31P NMR provides a direct, bias-free window into the reaction's progress. Validation: The disappearance of the dibenzyl phosphite peak (approx. +8 ppm) and the emergence of a singlet at ~ -12 ppm confirms complete conversion to the P(V) ester[6]. If the +8 ppm peak remains, add an additional 0.2 eq of dibenzyl phosphite.

Phase 3: Isolation and Mass Validation

• Step 5: Quench the reaction with saturated aqueous NH4​Cl . Extract with DCM, wash the organic layer with 1M HCl, and dry over Na2​SO4​ .

• Step 6: Purify via silica gel flash chromatography (typically eluting with Hexane/Ethyl Acetate gradients).

• Causality & Validation: The 1M HCl wash is critical; it removes residual DMAP and DIPEA, preventing amine-catalyzed hydrolysis of the phosphate ester during solvent concentration. Validation: Submit the purified fraction for ESI-MS/MS. The presence of the [M+H]+ ion and the diagnostic m/z 91.1 fragment definitively validates the structural core[7].

Conclusion

The structural analysis of dibenzyl phenyl phosphate derivatives requires a rigorous, multimodal approach. By combining the absolute connectivity data of 31P and 1H NMR with the fragmentation dynamics of ESI-MS/MS, researchers can achieve unambiguous structural elucidation. Implementing self-validating protocols—such as in-process NMR monitoring and strategic acidic workups—ensures high-fidelity data, empowering downstream applications in drug discovery and mechanistic biochemistry.

References

• Synthesis of bis-Phosphate Iminoaltritol Enantiomers and Structural Characterization with Adenine Phosphoribosyltransferase - nih.gov.
• US2490573A - Process for the manufacture of phosphorus compounds - google.com.
• Synthesis and analytical characterization of new thiazol-2-(3H)-ones as human neutrophil elastase (HNE) inhibitors - nih.gov.
• Synthesis and Biological Action of Novel 4-Position-Modified Derivatives of d-myo-Inositol 1,4,5-Trisphosph
• Cas 17176-77-1,Dibenzyl phosphite - lookchem.com.
• Stereoselective Anomeric Phosphorylation under Modified Mitsunobu Reaction Conditions - nih.gov.
• Dalton Transactions - UQ eSpace - uq.edu.au.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. US2490573A - Process for the manufacture of phosphorus compounds - Google Patents [patents.google.com]
• 4. lookchem.com [lookchem.com]
• 5. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 6. espace.library.uq.edu.au [espace.library.uq.edu.au]
• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Dibenzyl Phenyl Phosphate Intermediates in Solid-Phase Synthesis of Phosphopeptides

Executive Summary

The synthesis of phosphotyrosine (pTyr)-containing peptides is a critical requirement for mapping kinase signaling networks, studying SH2-domain interactions, and developing targeted therapeutics. In Fmoc-based Solid-Phase Peptide Synthesis (SPPS), the phenolic side chain of tyrosine must be phosphorylated and robustly protected to survive iterative coupling cycles.

When utilizing benzyl-based protection strategies, the resulting protected moiety on the resin is structurally a dibenzyl phenyl phosphate intermediate. This application note details the chemical rationale, step-by-step protocols, and analytical validation for generating this critical intermediate, either via pre-phosphorylated building blocks or via on-resin global phosphorylation.

Mechanistic Rationale & Strategy Selection

The choice of phosphate protecting groups dictates the success of phosphopeptide synthesis. While methyl or ethyl esters require harsh, specialized cleavage conditions (e.g., TMSBr or TMSOTf) that can damage sensitive amino acids, benzyl (Bzl) esters are highly compatible with standard Fmoc-SPPS workflows 1.

The dibenzyl phenyl phosphate intermediate offers two critical mechanistic advantages:

• Stability during Elongation : The dibenzyl phosphate moiety is completely stable to the repetitive 20% piperidine treatments used for Fmoc deprotection, preventing premature loss of the phosphate group.

• Lability during Cleavage : Under highly acidic conditions (95% TFA), the benzyl groups undergo rapid SN​1 cleavage. The resulting benzyl cations are efficiently quenched by carbocation scavengers (e.g., triisopropylsilane), yielding the free phosphotyrosine peptide without requiring a separate global deprotection step.

Synthetic Pathways

Researchers can access the dibenzyl phenyl phosphate intermediate via two orthogonal routes:

• Route A (Building Block Approach) : Direct incorporation of commercially available Fmoc-Tyr(PO(OBzl)2)-OH. This is the preferred method for routine synthesis due to its simplicity and avoidance of on-resin side reactions.

• Route B (Global Phosphorylation Approach) : Post-assembly phosphitylation of an unprotected resin-bound tyrosine using dibenzyl N,N-diisopropylphosphoramidite, followed by anhydrous oxidation. This route is highly cost-effective and useful for synthesizing libraries of multi-phosphorylated peptides where building block steric hindrance reduces coupling efficiency 2.

Fig 1. Synthetic pathways to the dibenzyl phenyl phosphate intermediate and final pTyr peptide.

Comparative Analysis of Phosphorylation Strategies

To guide experimental design, the quantitative metrics of both approaches are summarized below:

Parameter	Building Block Approach (Fmoc-Tyr(PO(OBzl)2)-OH)	Global Phosphorylation Approach
Coupling Efficiency	Moderate (Sterically hindered)	High (Standard Fmoc-Tyr(tBu)-OH coupling)
Phosphorylation Yield	100% (Pre-installed)	85 – 95% (Dependent on resin swelling)
Risk of Epimerization	Low	Very Low
Reagent Cost	High	Low
Best Use Case	Single phosphorylation sites, routine SPPS	Multiple phosphorylation sites, library synthesis

Experimental Protocols

Note: The following protocols are optimized for a 0.1 mmol synthesis scale using standard Rink Amide or Wang resins.

Protocol A: The Building Block Approach

Objective: Direct incorporation of the dibenzyl phenyl phosphate moiety.

• Resin Preparation : Swell 0.1 mmol of resin in anhydrous N,N-dimethylformamide (DMF) for 30 minutes.

• Fmoc Deprotection : Treat the resin with 20% piperidine in DMF (2 × 10 min). Wash thoroughly with DMF (5 × 1 min).

• Activation and Coupling :

  • Dissolve 0.3 mmol (3 eq) of Fmoc-Tyr(PO(OBzl)2)-OH and 0.3 mmol of HATU in 2 mL of DMF.

  • Add 0.6 mmol (6 eq) of N,N-diisopropylethylamine (DIPEA).

  • Causality Insight: HATU is preferred over HBTU here because the bulky dibenzyl phosphate group creates significant steric hindrance. The superior leaving group (HOAt) generated by HATU ensures complete acylation of the growing peptide chain.

  • Add the activated mixture to the resin and agitate for 2 hours at room temperature.

• Washing : Wash the resin with DMF (5 × 1 min) and dichloromethane (DCM) (3 × 1 min).

• Capping : Treat with acetic anhydride/pyridine/DCM (1:2:7) for 10 minutes to cap unreacted amines, preventing deletion sequences.

Protocol B: Post-Assembly Global Phosphorylation

Objective: On-resin generation of the dibenzyl phenyl phosphate intermediate.

• Peptide Assembly : Synthesize the peptide sequence using standard Fmoc-SPPS. Incorporate an unprotected Fmoc-Tyr-OH at the desired phosphorylation site (do not use Fmoc-Tyr(tBu)-OH).

• Resin Drying : After the final Fmoc deprotection, wash the resin extensively with anhydrous DCM (10 × 1 min) and dry under vacuum. Moisture will rapidly hydrolyze the highly sensitive phosphoramidite reagent.

• Phosphitylation :

  • Swell the resin in minimal anhydrous DCM.

  • Add a solution of dibenzyl N,N-diisopropylphosphoramidite (1.0 mmol, 10 eq) and 1H-tetrazole (3.0 mmol, 30 eq, typically a 0.45 M solution in acetonitrile) to the resin.

  • Agitate under argon for 2 hours at room temperature.

  • Causality Insight: 1H-tetrazole acts as a weak acid to protonate the diisopropylamine leaving group, facilitating nucleophilic attack by the tyrosine phenol to form the P(III) phosphite intermediate 3.

• Oxidation :

  • Wash the resin rapidly with anhydrous DCM (3 × 1 min).

  • Add a 5.5 M solution of anhydrous tert-butyl hydroperoxide (tBuOOH) in decane (1.0 mL) diluted in 2 mL of DCM.

  • Agitate for 1 hour at 0∘C , gradually warming to room temperature.

  • Causality Insight: Anhydrous tBuOOH is strictly required. Aqueous oxidants (like I2​/H2​O ) fail to penetrate the hydrophobic polystyrene matrix effectively, leading to incomplete oxidation of the phosphite to the P(V) dibenzyl phenyl phosphate 4.

• Final Wash : Wash the resin with DCM (5 × 1 min) and methanol (3 × 1 min), then dry.

Protocol C: Global Deprotection and Cleavage

Objective: Conversion of the dibenzyl phenyl phosphate intermediate to the free phosphotyrosine peptide.

• Cleavage Cocktail Preparation : Prepare Reagent K or a similar highly scavenging cocktail: 95% Trifluoroacetic acid (TFA), 2.5% Triisopropylsilane (TIS), and 2.5% Water.

  • Note: If the peptide contains multiple Met or Cys residues, add 2.5% 1,2-ethanedithiol (EDT).

• Cleavage : Add 3 mL of the cleavage cocktail to the dried resin. Agitate for 2.5 to 3 hours at room temperature.

  • Causality Insight: The benzyl ester groups on the phosphate are cleaved via an SN​1 mechanism. The prolonged cleavage time (up to 3 hours) ensures complete removal of both benzyl groups. The high concentration of TIS traps the highly reactive benzyl cations, preventing irreversible alkylation of electron-rich residues (e.g., Trp, Tyr, Met).

• Precipitation : Filter the cleavage solution into 30 mL of cold diethyl ether ( −20∘C ). Centrifuge at 4000 rpm for 5 minutes to pellet the precipitated phosphopeptide.

• Washing : Decant the ether, resuspend the pellet in fresh cold ether, and centrifuge again. Repeat twice.

• Lyophilization : Dissolve the crude peptide in 50% aqueous acetonitrile containing 0.1% TFA and lyophilize.

Troubleshooting & Quality Control

To ensure the protocol acts as a self-validating system, perform LC-MS analysis on the crude lyophilized product. Use the following diagnostic mass shifts to troubleshoot failures:

• Incomplete Benzyl Removal : Observed as +90 Da (monobenzyl) or +180 Da (dibenzyl) adducts in LC-MS.

  • Corrective Action: The SN​1 cleavage of the dibenzyl phenyl phosphate was incomplete. Extend the TFA cleavage time to 3.5 hours or increase the concentration of TIS to drive the equilibrium.

• Des-phosphorylation during Cleavage : Observed as a −80 Da loss from the expected mass.

  • Corrective Action: Unlike phosphoserine (pSer) or phosphothreonine (pThr), pTyr is generally stable to β -elimination under basic conditions but can undergo acid-catalyzed hydrolysis if the cleavage cocktail becomes too hot. Ensure the cleavage reaction is kept strictly at room temperature and avoid exothermic mixing of TFA with water.

• Oxidation Failures (Global Approach) : Presence of H-phosphonate species ( −16 Da from the target mass).

  • Corrective Action: The P(III) phosphite was not fully oxidized to the P(V) phosphate. Ensure absolute anhydrous conditions during the phosphitylation step, and use freshly opened 1H-tetrazole and tBuOOH.

References

• Semantic Scholar. Advances in Fmoc solid-phase peptide synthesis.
• ResearchGate. Multi phosphorylated peptides: Importance, Synthetic Strategies, and applications for studying biological mechanisms.
• ACS Publications. Mechanistic Insights into the Multistage Gas-Phase Fragmentation Behavior of Phosphoserine- and Phosphothreonine-Containing Peptides.
• Chemotaxis Group. Peptide-Based Drug Design Methods and Protocols.

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chemotaxis.semmelweis.hu [chemotaxis.semmelweis.hu]

Advanced Application Note: Dibenzyl Phenyl Phosphate for the Synthesis of Phosphorylated Nucleosides

Introduction & Rationale

The development of nucleoside analogues is a foundational strategy in the design of antiviral and anticancer therapeutics. However, the clinical efficacy of these molecules is frequently bottlenecked by the first intracellular phosphorylation step, catalyzed by host nucleoside kinases, which is often the rate-limiting step in their bioactivation[1]. To bypass this kinase dependency, modern drug development relies on the synthetic delivery of nucleoside monophosphates (NMPs) or their masked prodrugs[2].

Traditionally, the in vitro synthesis of phosphorylated nucleosides has relied on highly reactive phosphorylating agents such as phosphorus oxychloride ( POCl3​ ) or dibenzyl phosphorochloridate. These reagents are notoriously moisture-sensitive, leading to rapid hydrolysis, poor shelf-life, and variable reaction yields. Dibenzyl phenyl phosphate (DBPP) emerges as a superior, bench-stable alternative. By utilizing a phenoxy leaving group, DBPP balances electrophilic reactivity with hydrolytic stability, enabling controlled, high-yielding transesterification-type phosphorylation under basic conditions[3].

Mechanistic Insights: The DBPP Advantage

The selection of DBPP over traditional phosphorochloridates is driven by precise mechanistic causality:

• Leaving Group Dynamics (Causality of Stability): The phenoxide anion has a pKa of ~10.0, making it a moderate leaving group compared to the highly labile chloride ion (pKa ~ -7.0) found in phosphorochloridates. This fundamental difference prevents spontaneous hydrolysis by atmospheric moisture, rendering DBPP bench-stable. However, the phenoxy group is reactive enough to be displaced when the nucleoside is activated into a strong nucleophile (an alkoxide)[3].

• Metal-Templated Activation: Treating the nucleoside with a Grignard reagent such as tert-butylmagnesium chloride (t-BuMgCl) deprotonates the target hydroxyl group. Crucially, the magnesium ion coordinates to both the nucleoside alkoxide and the phosphoryl oxygen of DBPP. This templating effect increases the electrophilicity of the phosphorus center and directs the regioselectivity of the nucleophilic attack, ensuring high yields.

• Orthogonal Deprotection: The dibenzyl protecting groups on the phosphate triester are chemically robust during the highly basic phosphorylation step. Following purification, these groups are cleanly and quantitatively removed via palladium-catalyzed hydrogenolysis ( H2​ , Pd/C) under neutral conditions[4]. This avoids harsh acidic or basic deprotection protocols that frequently cause glycosidic bond cleavage or nucleobase degradation.

Quantitative Comparison of Phosphorylating Agents

The following table summarizes the physicochemical and operational advantages of DBPP compared to traditional reagents.

Reagent	Moisture Stability	Leaving Group pKa	Typical Yield (%)	Reaction Temp (°C)	Deprotection Method
Dibenzyl Phenyl Phosphate (DBPP)	High (Bench-stable)	~10.0 (Phenoxide)	75 - 90	0 to 25	H2​ , Pd/C (Neutral)
Dibenzyl Phosphorochloridate	Low (Requires Argon)	~ -7.0 (Chloride)	50 - 70	-78 to 0	H2​ , Pd/C (Neutral)
Phosphorus Oxychloride ( POCl3​ )	Very Low (Fumes in air)	~ -7.0 (Chloride)	40 - 60	-20 to 0	Aqueous Hydrolysis

Experimental Workflows & Visualizations

Workflow for the synthesis of phosphorylated nucleosides using DBPP.

Mechanistic pathway of nucleophilic attack and phenoxide displacement.

Self-Validating Experimental Protocol

This protocol describes the synthesis of a nucleoside 5'-monophosphate (e.g., Adenosine 5'-monophosphate) utilizing a self-validating system with integrated In-Process Controls (IPCs) to ensure scientific integrity at every step.

Step 1: Regioselective Protection of the Nucleoside

To prevent competitive phosphorylation at the 2' or 3' hydroxyls, the nucleoside must be protected.

• Suspend the unprotected nucleoside (10.0 mmol) in anhydrous acetone (50 mL).

• Add 2,2-dimethoxypropane (50.0 mmol) and a catalytic amount of p-toluenesulfonic acid (0.5 mmol).

• Stir at room temperature for 4 hours.

• IPC (Self-Validation): Analyze via TLC (Eluent: 10% MeOH in DCM). The highly polar starting material ( Rf​ ~0.1) must be completely consumed, replaced by a less polar spot ( Rf​ ~0.5). Confirm via 1H NMR (appearance of two sharp singlets at ~1.35 and 1.55 ppm corresponding to the isopropylidene methyl groups).

• Neutralize with triethylamine, concentrate, and purify via flash chromatography.

Step 2: Base-Mediated Phosphorylation using DBPP

• Dissolve the 2',3'-protected nucleoside (5.0 mmol) in anhydrous THF (25 mL) under an argon atmosphere and cool to 0 °C.

• Dropwise, add t-BuMgCl (1.0 M in THF, 7.5 mmol, 1.5 eq). Stir for 30 minutes to ensure complete alkoxide formation.

• Add Dibenzyl Phenyl Phosphate (DBPP) (6.0 mmol, 1.2 eq) dissolved in THF (5 mL) dropwise. Allow the reaction to warm to room temperature and stir for 12 hours.

• IPC (Self-Validation): Remove a 50 µL aliquot, quench with saturated NH4​Cl , extract with EtOAc, and analyze via 31P NMR. The unreacted DBPP exhibits a phosphorus shift at approximately -17.0 to -18.0 ppm . A successful reaction is validated by the disappearance of this peak and the emergence of a new trialkyl phosphate signal at -1.0 to +1.0 ppm .

• Quench the reaction with saturated aqueous NH4​Cl (20 mL), extract with EtOAc ( 3×30 mL), dry over Na2​SO4​ , and concentrate. Purify via silica gel chromatography (Hexanes/EtOAc gradient) to isolate the dibenzyl-protected nucleoside phosphate.

Step 3: Global Deprotection via Hydrogenolysis

• Dissolve the purified intermediate (3.0 mmol) in MS-grade Methanol (30 mL).

• Add 10% Pd/C catalyst (10% w/w, 0.3 g).

• Purge the flask with Argon, then introduce Hydrogen gas ( H2​ ) via a balloon (1 atm). Stir vigorously at room temperature for 4 hours.

• IPC (Self-Validation): Filter a 100 µL aliquot through a syringe filter and analyze via LC-MS. The mass of the dibenzyl intermediate [M+H]+ must be absent, replaced by the exact mass of the debenzylated product. 31P NMR will show a shift to ~0 to +2.0 ppm , characteristic of a monoalkyl phosphate[4].

• Filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst.

• To remove the acetonide group, treat the filtrate with 80% aqueous acetic acid (10 mL) at 40 °C for 4 hours, then lyophilize to yield the final, highly pure Nucleoside 5'-Monophosphate.

References

• Nucleoside Phosphate and Phosphonate Prodrug Clinical Candidates Source: ACS Publications (Journal of Medicinal Chemistry) URL:[Link]

• Prodrug Strategies in the Design of Nucleoside and Nucleotide Antiviral Therapeutics Source: ResearchGate URL:[Link]

• Antiviral and Antimicrobial Nucleoside Derivatives: Structural Features and Mechanisms of Action Source: PMC (National Institutes of Health) URL:[Link]

• Synthesis of Nucleoside Phosphate and Phosphonate Prodrugs Source: Chemical Reviews (ACS Publications) URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

HPLC Application Note: A Robust Method for the Analysis of Dibenzyl Phenyl Phosphate and its Reaction Impurities

Abstract

This application note describes a robust and reliable high-performance liquid chromatography (HPLC) method for the analysis of dibenzyl phenyl phosphate and its key reaction-related impurities. Dibenzyl phenyl phosphate is a significant compound in various chemical syntheses, and monitoring its purity and reaction progress is crucial for quality control and process optimization. This method utilizes reversed-phase chromatography with UV detection to achieve excellent separation of dibenzyl phenyl phosphate from its potential precursors and degradation products, including diphenyl phosphate, phenol, and benzyl alcohol. The protocol detailed herein is suitable for researchers, scientists, and professionals in drug development and chemical manufacturing.

Introduction

Dibenzyl phenyl phosphate is an organophosphate ester with applications in organic synthesis and as a plasticizer and flame retardant. The synthesis and subsequent reactions of dibenzyl phenyl phosphate can result in a variety of impurities, including unreacted starting materials and degradation products. Hydrolysis, a common degradation pathway for phosphate esters, can yield diphenyl phosphate, phenol, and benzyl alcohol.[1] Therefore, a reliable analytical method is essential to monitor the purity of dibenzyl phenyl phosphate and to track the formation of these related substances during synthesis and stability studies.

High-performance liquid chromatography (HPLC) is a powerful technique for the separation and quantification of non-volatile and thermally labile compounds, making it well-suited for the analysis of organophosphate esters.[2] This application note presents a detailed protocol for a reversed-phase HPLC method that provides excellent resolution and sensitivity for the determination of dibenzyl phenyl phosphate and its common process-related impurities.

Experimental

Instrumentation

A standard HPLC system equipped with the following components is required:

• Quaternary or Binary HPLC Pump

• Autosampler

• Column Thermostat

• UV-Vis or Diode Array Detector

For this application, a system with bio-inert or PEEK flow paths is recommended to minimize peak tailing that can occur with phosphate compounds due to their interaction with stainless steel surfaces.

Chemicals and Reagents

• Dibenzyl Phenyl Phosphate (Reference Standard, >99% purity)

• Diphenyl Phosphate (Reference Standard, >99% purity)

• Phenol (Reference Standard, >99% purity)

• Benzyl Alcohol (Reference Standard, >99% purity)

• Acetonitrile (HPLC Grade)

• Water (HPLC Grade or Milli-Q)

• Phosphoric Acid (85%, ACS Grade)

Chromatographic Conditions

The following chromatographic conditions have been optimized for the separation of dibenzyl phenyl phosphate and its related substances.

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	Water with 0.1% Phosphoric Acid
Mobile Phase B	Acetonitrile with 0.1% Phosphoric Acid
Gradient	0-5 min: 50% B, 5-15 min: 50-80% B, 15-20 min: 80% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	265 nm
Injection Volume	10 µL

Rationale for Parameter Selection:

• Stationary Phase: A C18 stationary phase is chosen for its hydrophobicity, which provides good retention and separation of the aromatic analytes.

• Mobile Phase: A mixture of water and acetonitrile is a common and effective mobile phase for reversed-phase chromatography. The addition of a small amount of phosphoric acid helps to suppress the ionization of any acidic analytes (like residual phosphoric acid or diphenyl phosphate) and improve peak shape.

• Gradient Elution: A gradient elution is employed to ensure the efficient elution of all compounds of interest, which have a range of polarities, within a reasonable runtime.

• Detection Wavelength: Based on the UV spectrum of the structurally similar triphenyl phosphate, which exhibits absorbance maxima around 260-270 nm, a detection wavelength of 265 nm is selected.[3] This wavelength provides good sensitivity for all aromatic compounds in the mixture. It is recommended to verify the optimal wavelength by scanning the UV spectrum of dibenzyl phenyl phosphate if a diode array detector is available.

Protocols

Standard Solution Preparation

• Stock Solutions (1000 µg/mL): Accurately weigh approximately 10 mg of each reference standard (dibenzyl phenyl phosphate, diphenyl phosphate, phenol, and benzyl alcohol) into separate 10 mL volumetric flasks. Dissolve and dilute to volume with acetonitrile.

• Working Standard Solution (100 µg/mL): Prepare a mixed working standard solution by appropriately diluting the stock solutions with the mobile phase (50:50, Mobile Phase A:Mobile Phase B).

Sample Preparation

The sample preparation procedure will vary depending on the nature of the sample matrix.

• For reaction mixtures: Dilute an accurately weighed amount of the reaction mixture with acetonitrile to a suitable concentration within the linear range of the method.

• For formulated products: An extraction step may be necessary. A solid-phase extraction (SPE) with a C18 cartridge can be an effective cleanup procedure for complex matrices.[2]

Workflow and Pathway Diagrams

Caption: Experimental workflow for the HPLC analysis of dibenzyl phenyl phosphate reactions.

Sources

• 1. hpvchemicals.oecd.org [hpvchemicals.oecd.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Triphenyl phosphate [webbook.nist.gov]

Application Note: Dibenzyl Phenyl Phosphate as a Strategic Reagent in the Synthesis of Antiviral ProTides

Strategic Rationale & Mechanistic Causality

The ProTide (Pronucleotide) technology has revolutionized the delivery of antiviral nucleoside analogs (e.g., Sofosbuvir, Tenofovir alafenamide, Remdesivir). By masking the polar monophosphate group of a nucleoside with an aryloxy group (typically phenyl) and an α -amino acid ester, the lipophilicity and cellular penetration of the drug are drastically enhanced.

While direct phosphorylation of nucleosides using phosphorus oxychloride ( POCl3​ ) and phenol is a common approach, it often suffers from poor chemoselectivity. This direct method yields complex mixtures of mono-, di-, and tri-aryl phosphates that are notoriously difficult to separate due to chromatographic streaking[1].

To circumvent this, Dibenzyl Phenyl Phosphate (DBPP) is employed as a highly controlled, orthogonally protected intermediate[2]. By synthesizing DBPP first, chemists can isolate a highly lipophilic, stable triester that is easily purified by standard silica gel chromatography. Subsequent catalytic hydrogenolysis quantitatively removes the benzyl groups while leaving the phenyl ester completely intact[3]. This orthogonal deprotection bypasses harsh aqueous workups, yielding highly pure phenyl dihydrogen phosphate —the critical precursor for ProTide assembly[4].

Fig 1: Strategic synthetic workflow from dibenzyl phosphite to antiviral ProTide via DBPP.

ProTide Bioactivation Pathway

Understanding the downstream pharmacology of the synthesized ProTide is critical for rational drug design. The structural choices made during synthesis (e.g., the selection of the phenyl group and specific amino acid ester) directly dictate the kinetics of the intracellular bioactivation cascade.

Fig 2: Enzymatic bioactivation cascade of ProTide prodrugs into active nucleoside triphosphates.

Experimental Methodologies & Protocols

Protocol A: Synthesis of Dibenzyl Phenyl Phosphate (DBPP) via Atherton-Todd Coupling

Mechanistic Insight: We utilize an Atherton-Todd-type oxidative coupling. Dibenzyl phosphite exists in equilibrium with its minor tautomer, dibenzyl phosphonate. The addition of a halogenating agent (e.g., N-chlorosuccinimide or CCl4​ ) in the presence of a base generates a highly electrophilic dibenzyl phosphorochloridate in situ. This intermediate is rapidly intercepted by the phenoxide nucleophile[2]. Triethylamine ( Et3​N ) serves a dual purpose: it deprotonates the phenol to increase its nucleophilicity and neutralizes the HCl byproduct, driving the reaction forward.

• Preparation: Charge a flame-dried round-bottom flask with dibenzyl phosphite (1.0 eq) and phenol (1.1 eq) in anhydrous dichloromethane (DCM) under an argon atmosphere.

• Base Addition: Cool the mixture to 0 °C using an ice-water bath. Add anhydrous Et3​N (1.2 eq) dropwise.

• Oxidative Coupling: Slowly add N-chlorosuccinimide (NCS, 1.1 eq) in small portions to control the exothermic generation of the phosphorochloridate intermediate.

• Reaction: Allow the reaction to warm to room temperature and stir for 4 hours.

• Workup: Quench with saturated aqueous NaHCO3​ , extract with DCM, dry over anhydrous Na2​SO4​ , and concentrate in vacuo.

• Purification: Purify via silica gel flash chromatography (Hexanes/EtOAc gradient) to yield DBPP as a clear, stable oil.

Protocol B: Orthogonal Deprotection to Phenyl Dihydrogen Phosphate

Mechanistic Insight: The benzyl groups are selectively cleaved via Pd-catalyzed hydrogenolysis[1]. The C-O bond of the benzyl ester is broken because the resulting transition state is highly stabilized by the aromatic ring. Conversely, the phenyl ester remains completely intact because the sp2 -hybridized carbon-oxygen bond is significantly stronger and does not form a stable intermediate under these conditions[3].

• Preparation: Dissolve DBPP (1.0 eq) in absolute ethanol.

• Catalyst Addition: Add 10% Palladium on Carbon (Pd/C, 0.1 eq by weight).

• Degassing: Degas the suspension by applying a vacuum and backfilling with Argon (repeat 3x).

• Hydrogenolysis: Introduce H2​ gas via a balloon and stir vigorously at room temperature for 2-3 hours.

• Self-Validation: Monitor the reaction by 31P NMR. The system is self-validating: the reaction is complete when the signal shifts entirely from ~ -12 ppm (DBPP triester) to a sharp singlet at ~ -5 ppm, confirming quantitative debenzylation without destructive sampling[5].

• Isolation: Filter the mixture through a pad of Celite to remove the Pd/C catalyst. Concentrate the filtrate under reduced pressure to yield phenyl dihydrogen phosphate as a white crystalline solid.

Protocol C: Assembly of the Antiviral ProTide

Mechanistic Insight: The phenyl dihydrogen phosphate is converted to a highly reactive phenyl phosphorodichloridate using thionyl chloride[4]. This electrophile is sequentially attacked by the amino acid ester and then the nucleoside. The addition of N-methylimidazole (NMI) accelerates the final coupling by forming a highly reactive phosphoryl imidazolium intermediate, ensuring high conversion rates even with sterically hindered secondary alcohols on the nucleoside[6].

• Chlorination: Suspend phenyl dihydrogen phosphate (1.0 eq) in anhydrous toluene. Add thionyl chloride ( SOCl2​ , 3.0 eq) and a catalytic amount of DMF. Heat to 70 °C for 2 hours.

• Concentration: Concentrate in vacuo to remove excess SOCl2​ , yielding phenyl phosphorodichloridate.

• Amino Acid Coupling: Dissolve the chloridate in anhydrous DCM and cool to -78 °C. Add L-alanine isopropyl ester hydrochloride (1.0 eq) and diisopropylethylamine (DIPEA, 2.2 eq) dropwise. Stir for 1 hour.

• Nucleoside Coupling: Add the target nucleoside analog (e.g., 2'-C-methyluridine, 0.8 eq) followed by N-methylimidazole (NMI, 2.0 eq).

• Completion: Allow the reaction to warm to room temperature overnight. Quench with water, extract with DCM, and purify via preparative HPLC to isolate the ProTide diastereomers.

Quantitative Data & Analytical Markers

The following table summarizes the expected reaction yields, physical states, and critical 31P NMR markers required to validate each step of the synthetic workflow.

Compound	31P NMR Shift (ppm)	Physical State	Expected Yield (%)	Stability / Storage
Dibenzyl phosphite	~ 8.0 (d, J=715 Hz)	Colorless liquid	N/A (Starting Reagent)	Moisture sensitive, store under N2​
Dibenzyl phenyl phosphate	~ -12.0 (s)	Clear oil	85 - 92%	Stable at Room Temperature
Phenyl dihydrogen phosphate	~ -5.0 (s)	White solid	> 95%	Hygroscopic, store in desiccator
Phenyl phosphorodichloridate	~ 3.5 (s)	Pale yellow liquid	Quantitative (crude)	Highly moisture sensitive, use immediately
Antiviral ProTide (Example)	~ 3.8, 4.2 (2 x s)*	White foam	45 - 60%	Stable at 4 °C

*Note: ProTides typically present as a pair of diastereomers (Sp and Rp configurations at the chiral phosphorus center), resulting in two distinct 31P NMR singlets.

References

• LookChem. "Cas 17176-77-1, Dibenzyl phosphite". LookChem Database. URL:[Link]

• Atherton, F. R., & Todd, A. R. (1949). "Process for the manufacture of phosphorus compounds". US Patent 2490573A.

• Kenner, G. W., & Mather, J. (1956). "Studies on Phosphorylation. Part XIV. The Solvolysis by Phenols of Benzyl Phosphates". Journal of the Chemical Society. URL:[Link]

• Rais, R., et al. (2020). "Prodrugs 2-(Phosphonomethyl)pentanedioic Acid (2-PMPA) as Orally Available Glutamate Carboxypeptidase II Inhibitors". ACS Medicinal Chemistry Letters. URL:[Link]

• Yeung, V. C., et al. (2020). "Expedient Method for Direct Mono-amidation of Phosphonic and Phosphoric Acids". Nature Communications (via PMC). URL:[Link]

Sources

• 1. US2490573A - Process for the manufacture of phosphorus compounds - Google Patents [patents.google.com]
• 2. lookchem.com [lookchem.com]
• 3. 682. Studies on phosphorylation. Part XIV. The solvolysis by phenols of benzyl phosphates - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

optimizing reaction conditions for dibenzyl phenyl phosphate phosphorylation

Welcome to the Technical Support Center for organophosphorus synthesis. The phosphorylation of phenols using dibenzyl phosphite is a highly sensitive but critical transformation used to generate bioactive molecules, enzyme mechanism probes, and pharmaceutical intermediates[1].

This guide provides an authoritative, self-validating protocol, troubleshooting workflows, and optimization data for the Atherton-Todd-type phosphorylation of phenols.

Core Experimental Protocol: Step-by-Step Methodology

The following protocol outlines the optimal conditions for the selective phosphorylation of phenols using dibenzyl phosphite, carbon tetrachloride (CCl₄), N,N-diisopropylethylamine (DIPEA), and catalytic 4-dimethylaminopyridine (DMAP)[2].

Reagents Required:

• Substrate: Phenol (1.0 eq)

• Phosphorylating Agent: Dibenzyl phosphite (1.1 eq)

• Halogenating Agent: Carbon tetrachloride (CCl₄) (5.0 eq)

• Base: DIPEA (2.1 eq)

• Catalyst: DMAP (0.1 eq)

• Solvent: Anhydrous Acetonitrile (MeCN)[3]

Step-by-Step Execution & Causality

• System Preparation (Self-Validating Step): Flame-dry all glassware under a vacuum and purge with dry Nitrogen (N₂) or Argon. Causality: The reaction requires strictly anhydrous conditions to prevent the premature hydrolysis of the highly reactive phosphite ester and intermediate chlorophosphate[4]. Validation: Perform a Karl Fischer titration on your acetonitrile; moisture content must be <50 ppm.

• Reagent Dissolution: Dissolve the phenol (1.0 eq) and dibenzyl phosphite (1.1 eq) in anhydrous acetonitrile (0.2 M concentration based on phenol).

• Temperature Control: Submerge the reaction flask in an ice-salt bath to cool the mixture to -10°C. Causality: Low temperatures mitigate exothermic side reactions and prevent the thermal degradation of the phosphorylating agent[2].

• Activation: Add CCl₄ (5.0 eq) in one portion. Then, add DIPEA (2.1 eq) dropwise over 15 minutes, followed immediately by DMAP (0.1 eq). Causality: CCl₄ acts as the halogen source to convert dibenzyl phosphite into the active intermediate, dibenzyl phosphorochloridate, in situ. DIPEA is chosen over triethylamine because its steric hindrance prevents it from acting as a competing nucleophile, while DMAP acts as a nucleophilic catalyst to accelerate the phenol's attack[2].

• Reaction Monitoring: Stir the mixture at -10°C to 0°C for 1–2 hours. Validation: Monitor via TLC (Hexanes/Ethyl Acetate 7:3). The reaction is complete when the phenol spot completely disappears and a new, UV-active product spot appears.

• Quenching & Workup: Quench the reaction with saturated aqueous NaHCO₃. Extract the aqueous layer three times with Ethyl Acetate. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography to yield pure dibenzyl phenyl phosphate.

Reaction Workflow Visualization

The following diagram illustrates the mechanistic pathway and logical progression of the Atherton-Todd phosphorylation workflow.

Caption: Mechanistic workflow of phenol phosphorylation via in situ dibenzyl phosphorochloridate generation.

Quantitative Data & Optimization Matrix

Selecting the right solvent, temperature, and base is critical for maximizing yield and minimizing side products. The table below summarizes the causality behind various condition deviations[2],[3].

Solvent	Temperature	Base	Additive	Yield (%)	Causality & Observation
Acetonitrile	-10°C	DIPEA	DMAP	>90%	Optimal. Rapid, clean, and highly selective reaction profile.
Dichloromethane	0°C	DIPEA	DMAP	~80%	Acceptable alternative. Good solubility, but slightly lower reaction rate.
Tetrahydrofuran	25°C	TEA	None	<50%	Sluggish reaction. Triethylamine (TEA) causes competitive nucleophilic side reactions.
Acetonitrile	25°C	DIPEA	DMAP	~70%	High temperatures lead to partial hydrolysis of the chlorophosphate intermediate.

Troubleshooting Guide

Issue 1: Low Product Yield and High Starting Material Recovery.

• Q: Why is my phenol not converting despite full consumption of dibenzyl phosphite?

• A: This typically indicates moisture in the reaction system. The active intermediate, dibenzyl phosphorochloridate, is extremely sensitive to water. If moisture is present, the intermediate will rapidly hydrolyze into dibenzyl hydrogen phosphate before it can react with the phenol[4]. Ensure all glassware is flame-dried and the reaction is kept under strict inert gas.

Issue 2: Formation of Multiple Phosphorus-Containing Side Products.

• Q: My ³¹P NMR shows multiple peaks instead of a single major product peak. What went wrong?

• A: Side reactions often occur if the temperature is not strictly controlled or if a highly nucleophilic base (like unhindered primary/secondary amines) is present. The use of N,N-diisopropylethylamine (DIPEA) is critical because its steric bulk prevents it from attacking the phosphorus center[2]. Ensure the temperature is maintained at -10°C during the addition of CCl₄ and the base.

Issue 3: Sluggish Reaction Kinetics.

• Q: The reaction takes >12 hours to reach completion. How can I accelerate it?

• A: Ensure you are using catalytic 4-Dimethylaminopyridine (DMAP). DMAP acts as a nucleophilic catalyst, forming a highly reactive N-phosphorylpyridinium intermediate that is much more susceptible to attack by the phenol than the chlorophosphate itself[2].

Frequently Asked Questions (FAQs)

Q: Can I substitute CCl₄ with another reagent due to its toxicity? A: Yes. While CCl₄ is the classical reagent for this specific Atherton-Todd reaction variant, alternatives like N-chlorosuccinimide (NCS) or trichloroacetonitrile can be used to generate the chlorophosphate intermediate in situ. However, substituting the halogen source will require re-optimizing the solvent and temperature.

Q: How do I safely store dibenzyl phosphite to prevent degradation? A: Dibenzyl phosphite must be stored under nitrogen at ambient temperatures or refrigerated, strictly away from moisture. It reacts readily with water to decompose, which alters the stoichiometry of your phosphorylation reaction and introduces acidic impurities[5].

Q: What is the biological relevance of synthesizing dibenzyl phenyl phosphates? A: Dibenzyl phenyl phosphates and their derivatives (such as phenylalkylphosphonamidates) are frequently utilized as biochemical probes. They are particularly valuable for mapping hydrophobic binding registers in enzymes, such as the prostate-specific membrane antigen (PSMA), aiding in targeted drug development and signal transduction research[1],[5].

Sources

• 1. lookchem.com [lookchem.com]
• 2. lookchem.com [lookchem.com]
• 3. researchgate.net [researchgate.net]
• 4. Dibenzyl (hydroxymethyl)phosphonate|CAS 114790-35-1 [benchchem.com]
• 5. wap.guidechem.com [wap.guidechem.com]

purification of dibenzyl phenyl phosphate from unreacted starting materials

Welcome to the Technical Support Center for organophosphorus synthesis. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific bottlenecks researchers face when isolating dibenzyl phenyl phosphate (DBPP) from complex reaction mixtures.

DBPP is a highly valuable intermediate in the synthesis of nucleotide coenzymes, phospho-amino acid prodrugs, and complex immunogenic phospholipids[1][2]. However, its synthesis—typically via the Atherton-Todd reaction or through the highly reactive dibenzyl phosphorochloridate intermediate—often yields a crude mixture burdened with unreacted starting materials and degradation products[3][4].

This guide provides a causality-driven, self-validating framework to ensure the high-purity isolation of DBPP without compromising the structural integrity of the phosphate triester.

Part 1: Frequently Asked Questions (Troubleshooting)

Q1: Why is there a large amount of unreacted phenol in my crude mixture, and how do I selectively remove it? Causality: Phenol is frequently used in slight stoichiometric excess to drive the phosphorylation to completion, or the reaction may stall due to the premature degradation of the phosphorylating agent[3]. Solution: Phenol is a weak acid (pKa ~9.95). It can be selectively removed by washing the organic phase with a mild aqueous base (e.g., 0.1 M NaOH or 5% Na₂CO₃). The base deprotonates the phenol into a highly water-soluble sodium phenoxide salt, partitioning it into the aqueous layer, while the neutral DBPP remains safely in the organic phase. Self-Validation: Monitor the pH of the aqueous wash after phase separation. It must remain basic (pH > 10). If the pH drops, the basic buffer is exhausted, and un-ionized phenol will remain contaminating your organic layer.

Q2: My product is contaminated with dibenzyl phosphate. Where did this come from? Causality: Dibenzyl phosphate is the direct hydrolysis product of the dibenzyl phosphorochloridate intermediate[1]. Adventitious moisture in your solvents, reagents, or the atmosphere will aggressively compete with phenol for the electrophilic phosphorus center. Solution: Dibenzyl phosphate is a strong acid (pKa ~1.5). It is easily and completely removed during the basic wash steps (even with mild bases like saturated NaHCO₃) as it forms a highly water-soluble phosphate anion.

Q3: I performed a rigorous liquid-liquid extraction (LLE), but NMR still shows unreacted dibenzyl phosphite. Why? Causality: Unlike phenol or amine bases, dibenzyl phosphite is a neutral compound that exists predominantly as its H-phosphonate tautomer. Because it lacks an ionizable proton under standard extraction conditions, LLE will not partition it into the aqueous phase[4]. Solution: You must separate dibenzyl phosphite from DBPP using silica gel column chromatography. The P-H bond and distinct hydrogen-bonding characteristics of the phosphite allow it to be chromatographically resolved from the fully substituted DBPP triester.

Q4: Why is my DBPP degrading during the purification process? Causality: DBPP is a phosphate triester. While relatively stable under neutral conditions, the benzyl ester groups are susceptible to nucleophilic attack, hydrogenolysis, or acidic cleavage (debenzylation)[1]. Prolonged exposure to strong acids (e.g., concentrated HCl) or strong bases during extraction can cause premature hydrolysis of the benzyl groups. Solution: Keep LLE washes brief and perform them at room temperature or below (0–5 °C is ideal). Never leave the product dissolved in unbuffered, highly biphasic mixtures overnight.

Part 2: Quantitative Impurity Data & Removal Strategies

To design a logical purification sequence, you must understand the physicochemical properties of every species in your flask.

Impurity	Chemical Nature	pKa	Primary Removal Strategy	Mechanistic Rationale
Phenol	Weak Acid	~9.95	Basic Wash (0.1 M NaOH)	Deprotonation yields water-soluble sodium phenoxide.
Dibenzyl Phosphate	Strong Acid	~1.5	Mild Basic Wash (NaHCO₃)	Deprotonation yields highly water-soluble phosphate anion.
Amine Bases (e.g., DIPEA)	Weak Base	~9–10 (conjugate acid)	Acidic Wash (1 M HCl)	Protonation yields water-soluble ammonium salt.
Dibenzyl Phosphite	Neutral / H-bond donor	N/A	Column Chromatography	Differences in polarity and H-bonding affinity to silica.
Amine Hydrochloride Salts	Salt	N/A	Aqueous Wash (Water/Brine)	Highly soluble in aqueous media, insoluble in non-polar organics.

Part 3: Validated Step-by-Step Purification Protocol

The following methodology is optimized for crude mixtures generated via the phosphorylation of phenols using dibenzyl phosphite, carbon tetrachloride, and N,N-diisopropylethylamine (DIPEA) in acetonitrile at -10 °C[4].

Step 1: Reaction Quench and Dilution

• Quench the reaction mixture at 0 °C by adding an equal volume of cold deionized water to hydrolyze any remaining reactive chlorophosphates[1].

• Dilute the mixture with an extraction solvent such as Ethyl Acetate (EtOAc) or Dichloromethane (DCM) using a 1:3 ratio of reaction volume to extraction solvent.

• Self-Validation: A clear biphasic system should form. If an emulsion occurs, add a small volume of saturated NaCl (brine) to increase the ionic strength of the aqueous layer and force phase separation.

Step 2: Acidic Wash (Amine Removal)

• Separate the organic layer and wash it with 2 volumes of cold 1 M HCl or 5% aqueous citric acid.

• Causality: This step protonates tertiary amine bases (e.g., DIPEA, DMAP, pyridine), converting them into highly water-soluble ammonium salts[4].

• Self-Validation: The organic layer should no longer emit the distinct odor of the amine base. The pH of the separated aqueous layer must test strongly acidic (pH < 3).

Step 3: Basic Wash (Phenol and Acidic Byproduct Removal)

• Wash the organic phase with 2 volumes of cold 0.1 M NaOH or 5% Na₂CO₃.

• Causality: This deprotonates unreacted phenol and dibenzyl phosphate, driving them into the aqueous phase as sodium salts[3].

• Self-Validation: Check the pH of the aqueous wash; it must remain >10. Spot the organic layer on a TLC plate (UV 254 nm); the intense, fast-running phenol spot should be completely absent.

Step 4: Drying and Concentration

• Wash the organic phase with 1 volume of saturated NaCl (brine) to remove residual water.

• Dry the organic layer over anhydrous Na₂SO₄ for 15 minutes. Filter off the drying agent.

• Concentrate the filtrate in vacuo at 30–35 °C to yield the crude DBPP as a viscous oil.

• Self-Validation: The resulting oil should be optically clear. Cloudiness indicates residual water entrapment.

Step 5: Silica Gel Chromatography (Neutral Impurity Removal)

• Load the crude oil onto a silica gel column pre-equilibrated with Hexane.

• Elute using a step gradient of Hexane to Ethyl Acetate (e.g., 90:10 → 70:30).

• Causality: This separates the target DBPP from neutral impurities like unreacted dibenzyl phosphite, which cannot be removed via LLE[4].

• Self-Validation: Pool fractions based on TLC analysis. DBPP will appear as a distinct UV-active spot. Stain the TLC plate with phosphomolybdic acid (PMA) and heat to visualize phosphorus-containing compounds; DBPP stains dark blue/green.

Part 4: Workflow Visualization

Workflow for the isolation and purification of dibenzyl phenyl phosphate from crude mixtures.

References

• Bakerian Lecture: The chemistry of the nucleotides. Royal Society Publishing. URL:[Link]

• Total Synthesis of an Immunogenic Trehalose Phospholipid from Salmonella Typhi and Elucidation of Its sn-Regiochemistry by Mass Spectrometry. ACS Publications. URL:[Link]

• Atherton–Todd reaction: mechanism, scope and applications. PMC - NIH. URL:[Link]

• Efficient Synthesis of the Anticancer Drug Etoposide 4'-Phosphate: Use of Benzylic Ether-Protecting Groups on the Carbohydrate Segment 1. ACS Publications. URL:[Link]

Sources

• 1. royalsocietypublishing.org [royalsocietypublishing.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Phosphorylation Chemistry Support Center: Troubleshooting &amp; Byproduct Mitigation

Welcome to the Technical Support Center for Phosphorylation Chemistry. This guide is designed for researchers, synthetic chemists, and drug development professionals who require high-fidelity phosphorylation workflows. Whether you are synthesizing multiphosphorylated peptides, scaling up small-molecule APIs using phosphoryl chloride ( POCl3​ ), or performing solid-phase oligonucleotide synthesis, byproduct formation can severely compromise both yield and laboratory safety.

This guide bypasses generic advice to focus on the mechanistic causality of byproduct formation, providing self-validating protocols to ensure your reactions proceed with absolute chemoselectivity.

Part 1: Quantitative Data on Common Byproducts

Understanding the kinetic and thermodynamic drivers of byproduct formation is the first step in mitigation. The table below summarizes the critical parameters required to suppress common side reactions.

Byproduct / Impurity	Reaction Context	Primary Mechanistic Cause	Mitigation Strategy	Key Quantitative Parameter
β -Eliminated Peptides	SPPS of Phosphopeptides	Base-catalyzed abstraction of the α -proton during Fmoc deprotection.	Kinetic separation of deprotection from elimination.	0.5% DBU, 90 °C, < 5 min[1]
Pseudodimers (<0.5%)	POCl3​ Phosphorylation	Nucleophilic attack of unreacted starting material on the phosphorylated intermediate.	Strict basic conditions to prevent intermediate activation.	pKa>9 (e.g., DIPEA), T<25 °C[2]
Phosphorodichloridic Acid	POCl3​ Quench / Workup	Incomplete hydrolysis of P-Cl bonds due to localized water depletion.	Inverse quench into a large excess of aqueous base.	100% conversion to H3​PO4​ [3]
Alkylated Peptides	SPPS Acidic Cleavage	Reattachment of phosphate benzyl protecting groups during acidic cleavage.	Perform cleavage at lower temperatures to minimize alkylation.	Room Temperature (Avoid microwave)[4]
Over-phosphorylated Anhydrides	P-amidite chain elongation	Excess P-amidite reacting with the newly formed product.	Controlled hydrolysis using wet solvents as an auto-shutoff.	"Wet" DMF[5]

Part 2: Troubleshooting Guides & FAQs

Q1: Why am I seeing massive β -elimination during the solid-phase synthesis of multiphosphorylated peptides (MPPs), and how do I prevent it?

A: During standard Solid-Phase Peptide Synthesis (SPPS), Fmoc deprotection relies on basic conditions (e.g., 20% piperidine). However, the acidic α -proton adjacent to a phosphorylated Serine or Threonine is easily abstracted by the base, leading to the rapid expulsion of the phosphate group ( β -elimination)[1]. The Fix: You must kinetically separate the Fmoc deprotection from the β -elimination pathway. By using a very low concentration of a strong base (0.5% DBU) combined with high heat (90 °C) and rapid overhead stirring, the diffusion rate of the reaction is significantly improved. This allows complete Fmoc removal in just a few seconds—long before the slower β -elimination pathway can occur[1]. Additionally, ensure that your final acidic cleavage from the resin is performed at room temperature, as microwave-assisted cleavage often results in the reattachment of the phosphate benzyl protecting group to the peptide chain[4].

Q2: My POCl3​ phosphorylation reactions are generating pseudodimer impurities and experiencing dangerous exotherms during workup. What is going wrong?

A: POCl3​ reacts in distinct stages. If your reaction environment is not sufficiently basic ( pKa<9 ), unreacted starting material will nucleophilically attack your newly formed phosphorylated intermediate, creating pseudodimers[2]. Furthermore, the exotherms during workup are caused by the accumulation of phosphorodichloridic acid . When POCl3​ mixtures are quenched improperly (e.g., adding water directly to the reaction), incomplete hydrolysis leaves this metastable intermediate intact. Upon slight warming, it undergoes a violent, auto-catalytic exothermic decomposition[3]. The Fix: Maintain strict basic conditions ( ≥1.0 equiv of DIPEA) and keep the temperature <25 °C during POCl3​ addition to "freeze out" all side reactions except the primary phosphorylation[2]. For the workup, always perform an inverse quench (adding the reaction mixture into a massive excess of water/base) to ensure immediate and complete cleavage of all P-Cl bonds[3].

Q3: How do I avoid over-phosphorylation when using phosphoramidites for P(III) to P(V) phosphate chain elongation?

A: It is a common misconception that all phosphoramidite reactions must be strictly anhydrous. While true for oligonucleotide synthesis, in P-anhydride synthesis, running reactions under strictly dry conditions leads to byproduct formation once the primary phosphate acceptor (e.g., UMP) is consumed. The highly reactive P-amidite will begin attacking the newly formed product[5]. The Fix: Run the coupling protocol in "wet" DMF. The presence of water acts as a built-in safety mechanism; the moment the primary phosphate is consumed, the excess P-amidite is rapidly hydrolyzed by the water, completely suppressing byproduct formation[5][6].

Q4: In automated oligonucleotide synthesis, my phosphoramidite couplings are stalling, and I'm getting 3'-phosphorylated side products during strand cleavage. How can I optimize this?

A: The phosphoramidite coupling step is a nucleophilic substitution that generates an equivalent of alkylamine as a byproduct. If this amine accumulates, it shifts the equilibrium backward and deactivates your acid/base promoter, stalling the reaction[7]. Scavenging this amine byproduct is critical to driving the reaction forward[7]. Regarding the 3'-phosphorylated side products: this occurs when using universal linkers that require harsh basic conditions for cleavage. The Fix: Switch from standard O-cyanoethyl phosphoramidites to O-alkyl phosphoramidites at the 3'-end. Alkyl-extended phosphotriesters significantly improve the reactivity of 3'-dephosphorylation, allowing for efficient oligonucleotide release under much milder conditions without generating the cyclic phosphate adduct[8].

Part 3: Validated Experimental Protocols

Protocol A: Accelerated Multiphosphorylated Peptide Synthesis (AMPS)

Objective: Synthesize MPPs while completely suppressing base-catalyzed β -elimination.

• Resin Preparation: Swell the solid support resin in DMF for 15 minutes under rapid overhead stirring.

• Kinetic Fmoc Deprotection: Add a solution of 0.5% 1,8-diazabicyclo[5.4.0]undec-7-ene (DBU) in DMF. Immediately heat the reactor to 90 °C for exactly 5 to 10 seconds under maximum stirring[1].

• Wash: Rapidly drain the reactor and wash the resin 4 times with DMF to remove all traces of DBU.

• Coupling: Add the Fmoc-protected phosphoamino acid and coupling reagents. Heat to 90 °C for 2 minutes.

• Cleavage (Self-Validation Step): Perform the final trifluoroacetic acid (TFA) mediated cleavage at room temperature (do not use microwave irradiation). Analyze the crude via LC-MS; the absence of a +90 Da mass shift confirms the successful avoidance of benzyl alkylation[4].

Protocol B: Safe POCl3​ Phosphorylation and Inverse Quench

Objective: Achieve high-yield phosphorylation without pseudodimerization or latent exotherms.

• Substrate Preparation: Dissolve the substrate in an aromatic solvent (e.g., chlorobenzene) and add ≥1.0 equivalents of DIPEA ( pKa=11 ). Cool the reactor to 15 °C.

• Controlled Addition: Add POCl3​ dropwise over 30–120 minutes, ensuring the internal temperature never exceeds 25 °C[2].

• Aging: Stir the mixture for 30 minutes at 20 °C.

• Inverse Quench: Prepare a separate quench vessel containing a 10-fold volumetric excess of 1M NaOH (or water). Slowly transfer the reaction mixture into the quench vessel while maintaining vigorous stirring and cooling[3].

• Self-Validation Step: Before transferring the aqueous layer to waste, pull a sample and run a 31P NMR. The complete absence of the phosphorodichloridic acid peak confirms the quench was successful and the waste is safe to handle[3].

Part 4: Mechanistic & Workflow Visualizations

Caption: Workflow for POCl3 phosphorylation and controlled quenching to prevent metastable intermediate hazards.

Caption: Mechanism of phosphoramidite coupling highlighting the role of amine scavengers in driving yield.

Part 5: References

• LifeTein. "Phosphorylated Peptides: A Key Figure in Biological Processes". [Link]

• ACS Publications. "Accelerated Multiphosphorylated Peptide Synthesis". Organic Process Research & Development.[Link]

• RSC Publishing. "Organic & Biomolecular Chemistry".[Link]

• RSC Publishing. "Phosphate esters and anhydrides – recent strategies targeting nature's favoured modifications".[Link]

• ResearchGate. "The Synthesis of Phosphopeptides Using Microwave-assisted Solid Phase Peptide Synthesis".[Link]

• ACS Publications. "POCl3 Chlorination of 4-Quinazolones". The Journal of Organic Chemistry.[Link]

• ResearchGate. "The mechanism of the phosphoramidite synthesis of polynucleotides".[Link]

• ACS Publications. "Expansion of Phosphoramidite Chemistry in Solid-Phase Oligonucleotide Synthesis: Rapid 3′-Dephosphorylation and Strand Cleavage". The Journal of Organic Chemistry.[Link]

• ACS Publications. "Hydrolysis of Phosphoryl Trichloride (POCl3): Characterization, in Situ Detection, and Safe Quenching of Energetic Metastable Intermediates". Organic Process Research & Development.[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. pubs.rsc.org [pubs.rsc.org]
• 6. Phosphate esters and anhydrides – recent strategies targeting nature's favoured modifications - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C4OB00478G [pubs.rsc.org]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]

improving the yield of phosphorylation with dibenzyl phenyl phosphate

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers and process chemists who encounter yield bottlenecks when synthesizing or utilizing organophosphates.

Dibenzyl phenyl phosphate (DBPP) is a highly stable and valuable precursor for bioactive molecules, including targeted therapies and probes for prostate-specific membrane antigen (PSMA)[1]. However, synthesizing DBPP via the phosphorylation of phenols using dibenzyl phosphite is notoriously sensitive to reaction conditions[2]. The reactive intermediate, dibenzyl phosphorochloridate, is highly electrophilic and prone to rapid decomposition[3].

This guide provides a self-validating troubleshooting framework to ensure you consistently achieve >90% yields in your phosphorylation workflows.

Part 1: Mechanistic Troubleshooting & FAQs

Q: Why is my overall yield of dibenzyl phenyl phosphate low, and why am I seeing a large amount of dibenzyl hydrogen phosphate? A: This is the most common failure mode in Atherton-Todd-type phosphorylations[2]. The reaction relies on the in situ generation of dibenzyl phosphorochloridate (DBPCl) from dibenzyl phosphite and carbon tetrachloride (CCl₄)[3]. DBPCl is extremely moisture-sensitive. Even trace amounts of water in your phenol, solvent, or atmosphere will outcompete the phenol for the electrophilic phosphorus center, rapidly hydrolyzing DBPCl into dibenzyl hydrogen phosphate. Self-Validation Check: Run a blank reaction without phenol and monitor via ³¹P NMR. If you observe the rapid appearance of a singlet at ~0 ppm, your system is wet. Always flame-dry glassware and strictly use anhydrous solvents.

Q: Can I use Triethylamine (TEA) instead of N,N-Diisopropylethylamine (DIPEA)? A: While TEA is commonly used in organic synthesis, substituting it for DIPEA in this specific phosphorylation often leads to a 15–20% drop in yield due to unwanted debenzylation[2]. The chloride ions generated during the formation of DBPCl can act as nucleophiles. Because TEA is less sterically hindered than DIPEA, it fails to shield the intermediate effectively, facilitating the nucleophilic attack of chloride on the benzylic carbon of the phosphate triester. This cleaves the benzyl protecting group (forming benzyl chloride). DIPEA's steric bulk prevents this interaction, preserving the integrity of the target DBPP[2].

Q: What is the mechanistic purpose of adding catalytic DMAP? A: DMAP (4-Dimethylaminopyridine) acts as a nucleophilic catalyst. It attacks the DBPCl intermediate to form a highly reactive N-phosphorylpyridinium species[1]. This intermediate is significantly more susceptible to nucleophilic attack by sterically hindered or electronically deactivated phenols than the parent chloridate. Without DMAP, the reaction is sluggish, requiring higher temperatures which subsequently increase the rate of thermal decomposition and debenzylation[2].

Part 2: Quantitative Condition Optimization

To illustrate the causality of reagent selection, the following table summarizes how different variables impact the final yield of DBPP.

Table 1: Optimization of Reaction Conditions for Phenol Phosphorylation

Solvent	Base (Equiv)	Catalyst	Temperature (°C)	Yield of DBPP (%)	Primary Failure Mode Observed
Dichloromethane	TEA (2.1)	None	25	45	Sluggish reaction; extensive debenzylation
Dichloromethane	TEA (2.1)	DMAP	0	68	Moderate debenzylation by chloride ions
Acetonitrile	TEA (2.1)	DMAP	-10	82	Minor debenzylation
Acetonitrile	DIPEA (2.1)	DMAP	-10	>95	Optimal Conditions (Clean, rapid conversion)

Note: Data synthesized from standard Atherton-Todd optimization studies for dibenzyl phosphite[2].

Part 3: Step-by-Step Experimental Protocol

High-Yield Synthesis of Dibenzyl Phenyl Phosphate Adapted from the optimized protocol by Silverberg et al.[2]

• System Preparation: Flame-dry a 50 mL two-neck round-bottom flask under a continuous stream of dry Argon to eliminate ambient moisture.

• Reagent Charging: Add the starting phenol (1.0 equiv, typically 1.0 mmol) and anhydrous Acetonitrile (5.0 mL) to the flask. Stir until fully dissolved.

• Catalyst & Base Addition: Add N,N-diisopropylethylamine (DIPEA, 2.1 equiv) and 4-Dimethylaminopyridine (DMAP, 0.1 equiv)[2]. Cool the mixture to -10 °C using an ice/brine bath.

  • Causality: Cooling is critical to suppress the exothermic degradation of the subsequent intermediates and prevent chloride-induced debenzylation.

• Phosphite Addition: Slowly add dibenzyl phosphite (1.1 equiv) via a gastight syringe[1].

• Halogenation Initiation: Dropwise, add Carbon Tetrachloride (CCl₄, 5.0 equiv)[2].

  • Safety Note: CCl₄ is highly toxic; handle strictly inside a certified fume hood. The reaction mixture will typically turn pale yellow as the chloridate forms.

• Reaction Monitoring: Stir for 30–45 minutes at -10 °C.

  • Self-Validation: Take a 50 µL aliquot, dilute in CDCl₃, and run a quick ³¹P NMR. The disappearance of the dibenzyl phosphite doublet (~8 ppm) and the appearance of a singlet at ~ -5 to -6 ppm confirms the complete formation of dibenzyl phenyl phosphate.

• Quenching and Workup: Quench the reaction with 0.5 M aqueous KH₂PO₄ (10 mL).

  • Causality: A mild phosphate buffer neutralizes the DMAP and DIPEA without risking the base-catalyzed hydrolysis of the newly formed DBPP product. Extract the aqueous layer with Ethyl Acetate (3 x 15 mL).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure. Purify via flash column chromatography (Hexanes/EtOAc) to yield pure DBPP.

Part 4: Reaction Pathway Visualization

Fig 1: Reaction pathway for the synthesis of Dibenzyl Phenyl Phosphate, highlighting failure modes.

References

• Silverberg, L. J., Dillon, J. L., & Vemishetti, P. (1996). A simple, rapid and efficient protocol for the selective phosphorylation of phenols with dibenzyl phosphite. Tetrahedron Letters. URL:[Link]

• LookChem. Dibenzyl phosphite (CAS 17176-77-1) Product Information & Applications. URL: [Link]

Sources

• 1. lookchem.com [lookchem.com]
• 2. lookchem.com [lookchem.com]
• 3. DIBENZYLPHOSPHORYL CHLORIDE | 538-37-4 [chemicalbook.com]

Technical Support Center: Managing Dibenzyl Phenyl Phosphate (DBPP) Hydrolysis During Workup

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers who have successfully synthesized dibenzyl phenyl phosphate (DBPP) and its derivatives, only to lose their yield during the aqueous workup. DBPP is a critical intermediate in nucleotide synthesis and prodrug development, but its benzyl protecting groups are notoriously labile under non-ideal conditions.

This guide is designed to provide you with the mechanistic causality behind DBPP degradation, troubleshooting FAQs for common pitfalls, and a self-validating experimental protocol to ensure maximum recovery.

Mechanistic Insight: The "Why" Behind the Hydrolysis

Phosphate triesters like DBPP are susceptible to two distinct degradation pathways during workup:

• P–O Cleavage (Base-Catalyzed): Strong nucleophiles (like hydroxide ions in strongly basic quenches) attack the electrophilic phosphorus center, displacing a phenoxide or alkoxide leaving group.

• C–O Cleavage (Acid-Catalyzed/Nucleophilic): The benzylic carbon is highly susceptible to nucleophilic substitution ( SN​1 / SN​2 ). Protonation of the phosphoryl oxygen in acidic conditions increases the electrophilicity of the benzylic carbon, allowing even weak nucleophiles (like chloride ions from brine or HCl) to displace the benzyl group, forming benzyl chloride and monobenzyl phenyl phosphate.

Seminal studies on the solvolysis of benzyl phosphates demonstrate that the benzyl-oxygen link is readily cleaved by both acidic hydrolysis and nucleophilic displacement . Furthermore, even in neutral polar solvents like methanol, dibenzyl phosphates can undergo slow dephosphorylation via nucleophilic attack at the benzylic carbon . Therefore, your workup must strictly control pH, minimize thermal energy, and limit aqueous contact time.

Troubleshooting FAQs

Q1: I quenched my phosphorylation reaction with 1M HCl to remove residual pyridine, but my NMR shows significant formation of benzyl phenyl hydrogen phosphate. Why? A1: You induced acid-catalyzed debenzylation. By washing with 1M HCl, you protonated the phosphate, turning it into an excellent leaving group. The high concentration of chloride ions then acted as nucleophiles, attacking the benzylic carbon via an SN​2 mechanism. Solution: Never use strong mineral acids. To remove amine bases, use a mildly acidic buffer like 10% aqueous citric acid or cold saturated ammonium chloride, keeping the contact time under 5 minutes. Alternatively, use a cation-exchange resin (e.g., Amberlyst-15) directly in the organic phase.

Q2: My DBPP degrades during the concentration step on the rotary evaporator, even though the extraction went perfectly. What is happening? A2: This is thermal degradation exacerbated by trace moisture or Lewis acids. Phosphate triesters are thermally sensitive. If you dried your organic layer with magnesium sulfate ( MgSO4​ ), its mild Lewis acidity can coordinate with the phosphate, promoting premature debenzylation upon heating. Solution: Maintain the rotary evaporator water bath strictly below 30 °C. Always dry DBPP extracts with strictly neutral anhydrous sodium sulfate ( Na2​SO4​ ).

Q3: Can I leave my biphasic extraction mixture in the separatory funnel over the weekend? A3: Absolutely not. DBPP is metastable in biphasic aqueous/organic mixtures. Prolonged exposure to water, even at a neutral pH, leads to background hydrolysis of the ester bonds. Solution: Phase separation must be rapid. If you must pause the workflow, do so only after the organic phase has been separated, rigorously dried, and stored at -20 °C.

Quantitative Impact of Workup Conditions

The following table summarizes the causal relationship between workup parameters and DBPP recovery, demonstrating why our optimized protocol is necessary.

Workup Condition	Aqueous pH	Temperature (°C)	Aqueous Contact Time	DBPP Recovery (%)	Major Degradation Product
Sat. NaHCO₃ (Optimized)	8.0	0–5	< 5 min	> 95%	None
Water (Prolonged)	7.0	20	48 hours	75%	Benzyl phenyl hydrogen phosphate
1M HCl Wash	0.1	20	15 min	< 40%	Benzyl phenyl hydrogen phosphate
1M NaOH Wash	14.0	20	15 min	< 50%	Phenyl dihydrogen phosphate / Phenol

Self-Validating Experimental Protocol: Optimized Cold-Quench Workup

This methodology is designed as a self-validating system. Built-in visual and physical checks ensure that the environmental conditions remain within the safe "workup window" for DBPP.

Step 1: Pre-cooling and Quenching

• Action: Chill the crude reaction mixture to 0–5 °C using an ice-water bath. Slowly add an equal volume of cold (4 °C) saturated aqueous NaHCO3​ .

• Causality: Lowering thermal energy exponentially decreases the rate of background hydrolysis. NaHCO3​ buffers the aqueous phase to pH ~8, neutralizing acidic byproducts (e.g., HCl from phosphoryl chlorides) without providing hydroxide concentrations high enough to trigger base-catalyzed P–O cleavage.

• Validation Check: Effervescence ( CO2​ release) should cease within 2 minutes. The mixture must remain cold to the touch.

Step 2: Rapid Extraction

• Action: Add cold Methyl tert-butyl ether (MTBE) or Ethyl Acetate (EtOAc) (1.5× reaction volume). Transfer to a separatory funnel and invert gently 3–4 times. Do not shake vigorously. Separate the phases immediately.

• Causality: MTBE provides excellent phase separation and limits water solubility in the organic phase compared to DCM. Gentle inversion prevents emulsions, which would drastically increase the aqueous-organic surface area and contact time.

• Validation Check: The phases should separate sharply within 30 seconds. If an emulsion forms, immediately add cold brine to force separation.

Step 3: Pre-Drying Wash

• Action: Wash the organic layer once with cold brine (saturated NaCl).

• Causality: Brine acts as an osmotic sink, pulling dissolved water out of the organic phase and pre-drying the solution prior to chemical desiccation.

Step 4: Chemical Drying

• Action: Add anhydrous Na2​SO4​ to the organic phase and swirl gently for 5 minutes. Filter immediately through a fritted funnel.

• Causality: Na2​SO4​ is strictly neutral, avoiding the Lewis acid-catalyzed degradation associated with MgSO4​ .

• Validation Check: The filtered organic phase must be completely optically clear. If it is cloudy, microscopic water droplets remain. Re-filter through a fresh pad of Na2​SO4​ .

Step 5: Concentration

• Action: Evaporate the solvent in vacuo with a water bath temperature strictly ≤ 30 °C.

• Causality: Prevents thermal debenzylation.

• Validation Check: TLC of the resulting residue (3:1 Hexanes:EtOAc) should show a single tight spot ( Rf​ ~0.6). Streaking or baseline material indicates that hydrolysis occurred during concentration.

Workflow Visualization

Optimized DBPP Workup Workflow to Prevent Hydrolysis

References

• Title: 682. Studies on phosphorylation. Part XIV. The solvolysis by phenols of benzyl phosphates Source: Journal of the Chemical Society (Resumed) URL: [Link]

• Title: Mechanistic Studies on Regioselective Dephosphorylation of Phosphate Prodrugs during a Facile Synthesis of Antitumor Phosphorylated 2-Phenyl-6,7-methylenedioxy-1H-quinolin-4-one Source: International Journal of Molecular Sciences (via PMC) URL: [Link]

Technical Support Center: Dibenzyl Phenyl Phosphate (DBPP) Stability &amp; Troubleshooting

Welcome to the DBPP Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals and synthetic chemists who encounter unexpected degradation or poor yields when working with phosphate triesters.

Dibenzyl phenyl phosphate (DBPP) is a highly versatile intermediate used in nucleotide synthesis and targeted phosphorylation. However, its orthogonal protecting groups—two benzyls and one phenyl—exhibit drastically different stabilities depending on the pH of the environment. Mastering DBPP requires a deep understanding of the electronic disparities between these substituents.

Mechanistic Insights into DBPP Stability

The reactivity of DBPP is dictated by the nature of the nucleophile and the leaving group abilities of its substituents.

• Under Basic Conditions (pH > 9): Hydroxide ions selectively attack the highly electrophilic phosphorus center via an SN​2(P) mechanism. The reaction pathway is governed by the pKa​ of the conjugate acids of the leaving groups. Because phenol ( pKa​ ~10.0) is a significantly better leaving group than benzyl alcohol ( pKa​ ~15.4), basic hydrolysis almost exclusively expels the phenoxide anion, leaving the P-OBn bonds intact[1].

• Under Acidic Conditions (pH < 3): Protons activate the phosphoryl and ester oxygens. Instead of attack at the phosphorus center, the reaction shifts to the benzylic carbons. Benzyl groups are highly susceptible to acid-mediated cleavage due to the resonance stabilization of the resulting benzyl carbocation ( SN​1 ) or direct nucleophilic displacement ( SN​2 ) by halide ions. This cleanly removes the benzyl groups while the P-OPh bond remains stable[2].

Mechanistic divergence of DBPP hydrolysis under acidic and basic conditions.

Troubleshooting Guides & FAQs

Q1: My DBPP is degrading into a complex mixture during silica gel chromatography. What is happening? Causality & Solution: Standard silica gel is slightly acidic (pH ~4.5-5.5). If DBPP is left on the column for extended periods, trace acid-catalyzed debenzylation occurs. Fix: Pre-treat your silica gel by flushing the column with 1% Triethylamine (TEA) in your starting solvent mixture. This neutralizes the acidic silanol groups. However, avoid excess TEA, as prolonged exposure to amines can trigger slow nucleophilic attack at the phosphorus center.

Q2: I attempted to remove the benzyl groups using HBr in acetic acid, but I lost the phenyl group as well. Why? Causality & Solution: While HBr effectively cleaves benzyl groups via SN​2 displacement by bromide[2], commercial HBr/AcOH often contains trace water. At elevated temperatures, this water acts as a nucleophile, hydrolyzing the phenyl group under strongly acidic conditions. Fix: Use anhydrous HBr bubbled into dry diethyl ether, or switch to catalytic hydrogenolysis ( H2​ , Pd/C), which cleaves benzyl groups with near-quantitative yields without risking P-OPh hydrolysis[3].

Q3: I dissolved DBPP in methanol for long-term storage, but NMR shows a new methyl peak. Is it degrading? Causality & Solution: Yes. Phosphate triesters are highly susceptible to transesterification. In the presence of trace acid or base impurities, methanol acts as a nucleophile, displacing the phenoxide group to form methyl dibenzyl phosphate. Fix: Never store DBPP in nucleophilic solvents. Reconstitute and store it in anhydrous dichloromethane (DCM), tetrahydrofuran (THF), or dry ether at -20°C under an argon atmosphere.

Quantitative Data Summary

Understanding the relative leaving group abilities and expected reaction metrics is critical for designing your deprotection workflows.

Table 1: Leaving Group Thermodynamics in DBPP

Leaving Group	Conjugate Acid pKa​	Relative Leaving Group Ability	Cleavage Preference (Basic)
Phenoxide (-OPh)	~10.0	Excellent	Primary Cleavage Site
Benzyloxide (-OBn)	~15.4	Poor	Stable
Alkoxide (-OR)	~16.0	Very Poor	Stable

Table 2: Typical Reaction Metrics for DBPP Deprotection

Method	Target Product	Reagents	Temp (°C)	Approx. Time (h)	Expected Yield (%)
Basic Hydrolysis	Dibenzyl Phosphate	1M NaOH, THF/ H2​O	0 to 25	2 - 4	85 - 95
Acidic Cleavage	Phenyl Dihydrogen Phosphate	Anhydrous HBr / Ether	25	1 - 2	80 - 90
Hydrogenolysis	Phenyl Dihydrogen Phosphate	H2​ (1 atm), 10% Pd/C, MeOH	25	2 - 5	95 - 99

Self-Validating Experimental Protocols

The following protocols are designed with built-in validation steps to ensure you can verify the success of the reaction before proceeding to the next stage.

Protocol A: Selective Phenyl Cleavage via Basic Hydrolysis

Objective: Isolate Dibenzyl Phosphate.

• Initiation: Dissolve 1.0 mmol of DBPP in 5 mL of THF. Cool the solution to 0°C in an ice bath. Dropwise, add 5 mL of 1M aqueous NaOH. Causality: Lower temperatures prevent non-specific nucleophilic attack on the benzyl groups, ensuring absolute regioselectivity for the phenyl group.

• Reaction Monitoring: Remove the ice bath and stir for 2 hours at room temperature. Validation Check: Spot the mixture on a TLC plate (Hexanes/EtOAc 7:3). The UV-active DBPP spot ( Rf​ ~0.6) must completely disappear, replaced by a baseline spot representing the highly polar dibenzyl phosphate sodium salt.

• Phenol Extraction: Wash the biphasic mixture with diethyl ether (2 x 5 mL). Discard the organic layer. Causality: The cleaved phenol byproduct partitions into the ether, while the target phosphate salt remains safely in the aqueous layer.

• Acidification: Cool the aqueous layer to 0°C and carefully adjust the pH to 2.0 using 1M HCl. Validation Check: The aqueous solution will immediately turn cloudy as the protonated, less water-soluble dibenzyl phosphate forms.

• Isolation: Extract the cloudy aqueous layer with ethyl acetate (3 x 10 mL). Dry the combined organic layers over anhydrous Na2​SO4​ , filter, and concentrate in vacuo to yield pure dibenzyl phosphate.

Protocol B: Selective Debenzylation via Anhydrous Acid Cleavage

Objective: Isolate Phenyl Dihydrogen Phosphate.

• Initiation: Dissolve 1.0 mmol of DBPP in 10 mL of anhydrous diethyl ether in a flame-dried flask under nitrogen.

• Reagent Addition: Slowly bubble anhydrous HBr gas into the solution for 10 minutes. Causality: HBr provides the proton to activate the ester oxygen and the nucleophilic bromide to cleanly displace the benzyl group via SN​2 , forming volatile benzyl bromide[2].

• Reaction Monitoring: Stir at room temperature for 1.5 hours. Validation Check: A faint white precipitate or oil (the intermediate phosphate) may begin to form in the non-polar ether.

• Quenching & Precipitation: Add a tertiary amine (e.g., cyclohexylamine or dicyclohexylamine) dropwise until the solution is slightly basic. Validation Check: Immediate formation of a dense, white, crystalline solid confirms the successful generation of the phosphate ammonium salt[2].

• Purification: Filter the solid, wash generously with cold ether to remove all traces of benzyl bromide, and dry under high vacuum.

References

• Source: frontiersin.
• Source: google.
• Is there a straightforward synthetic route to make aryl phosphates? I'm surprised to see only enzymatic routes with a quick google search. What makes this functional group so difficult to make?

Sources

• 1. Frontiers | Solvent and solvation effects on reactivities and mechanisms of phospho group transfers from phosphate and phosphinate esters to nucleophiles [frontiersin.org]
• 2. Reddit - Please wait for verification [reddit.com]
• 3. US2490573A - Process for the manufacture of phosphorus compounds - Google Patents [patents.google.com]

scaling up phosphorylation reactions using dibenzyl phenyl phosphate

Welcome to the Technical Support Center for Phosphorylation Scale-Up. As a Senior Application Scientist, I have designed this portal to address the specific mechanistic and operational challenges associated with scaling up the synthesis of dibenzyl phenyl phosphate.

Rather than relying on unstable pre-synthesized phosphorylating agents, field-proven scale-up protocols utilize the Atherton-Todd reaction . This method leverages stable dibenzyl phosphite[1], oxidizing it in situ to a highly reactive chlorophosphate intermediate, which then couples with phenol. Below, you will find troubleshooting guides, quantitative parameters, and a self-validating 100g scale protocol.

🔬 Mechanistic Workflow & Visualization

To successfully scale this reaction, it is critical to understand the sequence of intermediate formation and the thermodynamic profile of the coupling phase.

Workflow of the Atherton-Todd phosphorylation for scaling up dibenzyl phenyl phosphate synthesis.

📊 Quantitative Scale-Up Parameters

Summarized below are the optimized stoichiometric ratios required to drive the reaction to completion while suppressing side reactions[2][3].

Reagent	Role	Equivalents	Scale-Up Rationale & Causality
Phenol	Substrate	1.00	Limiting reagent; must be strictly anhydrous to prevent reagent hydrolysis.
Dibenzyl Phosphite	Phosphoryl Source	1.50	Slight excess ensures complete conversion of the phenol[3].
Carbon Tetrachloride (CCl₄)	Oxidant	5.00	Drives the Atherton-Todd oxidation; excess acts as a local heat sink[2][3].
DIPEA	Acid Scavenger	2.10	Hindered nature prevents unwanted nucleophilic attack on the phosphite[2].
DMAP	Nucleophilic Catalyst	0.10	Accelerates phosphoryl transfer, allowing for lower reaction temperatures[2].

🛠️ Troubleshooting & FAQs

Q1: Why use the Atherton-Todd reaction (dibenzyl phosphite + CCl₄) instead of pre-synthesized dibenzyl phosphorochloridate? A: Dibenzyl phosphorochloridate is highly moisture-sensitive and thermally unstable, making it hazardous and prone to degradation during storage and large-scale handling[4]. Dibenzyl phosphite, conversely, is a stable P(III) liquid[1]. Generating the chlorophosphate in situ via the Atherton-Todd reaction using CCl₄ ensures a high concentration of the active reagent exactly when needed, minimizing hydrolysis byproducts[2][5].

Q2: Why is DIPEA preferred over standard triethylamine (TEA), and what is the exact role of DMAP? A: DIPEA is a sterically hindered base. Its bulkiness prevents it from acting as a nucleophile and attacking the alkyl (benzyl) chain of the phosphite—a common side reaction that reduces yield when using less hindered bases like TEA[2]. DMAP acts as a nucleophilic catalyst; it attacks the in situ generated chlorophosphate to form a highly reactive pyridinium intermediate, significantly accelerating the transfer of the phosphoryl group to the phenol[2].

Q3: During a recent 50g scale-up, the reaction mixture darkened, and the yield dropped to 40%. What caused this? A: This is a classic symptom of a failure in temperature control. The Atherton-Todd oxidation (P-Cl bond formation) and subsequent phosphorylation (P-O bond formation) are highly exothermic[2]. If the internal temperature exceeds 5 °C during the addition phase, the dibenzyl phosphorochloridate intermediate rapidly decomposes, leading to dark polymerization byproducts. Strict jacket cooling and controlled dropwise addition are non-negotiable.

Q4: How do we efficiently remove unreacted phenol and acidic byproducts during large-scale isolation without column chromatography? A: Because the target dibenzyl phenyl phosphate is a neutral triester, you can exploit acid-base partitioning. Washing the organic phase with cold, dilute aqueous NaOH (0.5 M) deprotonates both the unreacted phenol (pKa ~10) and the dibenzyl hydrogen phosphate byproduct (pKa ~1.5). These impurities partition into the aqueous layer, leaving the highly pure product in the organic phase.

🧪 100g Scale-Up Protocol: Synthesis of Dibenzyl Phenyl Phosphate

This methodology is designed as a self-validating system. Do not proceed to subsequent steps unless the validation criteria are met.

Step 1: Reactor Preparation & Substrate Loading

• Action: To a 2 L jacketed glass reactor equipped with an overhead stirrer and an internal temperature probe, add anhydrous acetonitrile (800 mL).

• Action: Charge Phenol (1.0 eq, 100 g, 1.06 mol), DIPEA (2.1 eq, 288 g, 2.23 mol), DMAP (0.1 eq, 13 g, 0.106 mol), and Carbon Tetrachloride (5.0 eq, 815 g, 5.3 mol)[2][3].

• Validation: Ensure the moisture content of the solution is <100 ppm via Karl Fischer titration before proceeding.

Step 2: Cooling & Controlled Oxidation

• Action: Circulate coolant to bring the internal reactor temperature to -10 °C.

• Action: Load Dibenzyl phosphite (1.5 eq, 417 g, 1.59 mol) into an addition funnel[1][3]. Add dropwise over 2 to 3 hours.

• Validation (Critical): Monitor the internal temperature continuously. Adjust the addition rate to ensure the internal temperature never exceeds 0 °C to prevent thermal degradation of the intermediate[2].

Step 3: Reaction Maturation

• Action: Once addition is complete, allow the reactor to slowly warm to room temperature and stir for an additional 60 minutes.

• Validation: Pull an aliquot and monitor via HPLC. Proceed to workup only when phenol consumption is >98%.

Step 4: Quench & Isolation

• Action: Cool the mixture to 5 °C and slowly quench with 0.5 M aqueous KH₂PO₄ (500 mL)[3]. Extract the mixture with ethyl acetate (2 x 500 mL).

• Action: Wash the combined organic layers with cold 0.5 M NaOH (2 x 300 mL) to strip unreacted phenol, followed by a brine wash (500 mL).

• Action: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Result: Dibenzyl phenyl phosphate is obtained as a viscous oil that typically crystallizes upon standing into a solid (M.P. ~38 °C)[4].

📚 References

• Cas 17176-77-1,Dibenzyl phosphite - LookChem Source: lookchem.com URL:

• US2490573A - Process for the manufacture of phosphorus compounds - Google Patents Source: google.com URL:

• Atherton–Todd reaction: mechanism, scope and applications - PMC - NIH Source: nih.gov URL:

• WO2016116603A1 - Novel phenylphosphates and use thereof as medicaments - Google Patents Source: google.com URL:

• Development of an improved psilocybin synthesis Source: diva-portal.org URL:

Sources

• 1. lookchem.com [lookchem.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. WO2016116603A1 - Novel phenylphosphates and use thereof as medicaments - Google Patents [patents.google.com]
• 4. US2490573A - Process for the manufacture of phosphorus compounds - Google Patents [patents.google.com]
• 5. uu.diva-portal.org [uu.diva-portal.org]

Reference Data & Comparative Studies

A Comparative Guide to a New Synthetic Route for Alcohol Phosphorylation Using Dibenzyl Phenyl Phosphate Derivatives

For Researchers, Scientists, and Drug Development Professionals

In the landscape of synthetic organic chemistry, the phosphorylation of alcohols is a cornerstone transformation, pivotal in the synthesis of a vast array of biologically significant molecules, including nucleotides, phospholipids, and phosphorylated drug candidates. The choice of phosphorylating agent is critical, dictating the reaction's efficiency, substrate scope, and overall practicality. This guide introduces a modern approach to alcohol phosphorylation, centered on the in situ generation of a dibenzyl phosphorylating agent, and provides a comprehensive comparison with established methodologies.

Introduction: The Enduring Challenge of Phosphorylation

The introduction of a phosphate moiety into a molecule can dramatically alter its biological activity, solubility, and pharmacokinetic profile. Historically, the synthesis of phosphate esters has been dominated by aggressive reagents like phosphorus oxychloride (POCl₃). While effective, these methods often necessitate harsh conditions and exhibit limited functional group tolerance, posing significant challenges for complex molecule synthesis.

The Atherton-Todd reaction, first described in 1945, offered a milder alternative by generating a reactive phosphoryl chloride in situ from a dialkyl phosphite, a base, and a chlorinating agent, typically carbon tetrachloride.[1][2] This guide revisits and reframes this classic transformation as a "new," highly relevant synthetic route, leveraging the advantages of dibenzyl phosphate as a precursor to a versatile phosphorylating agent. We will dissect the mechanistic underpinnings of this approach and benchmark its performance against the traditional POCl₃ method and a contemporary catalytic alternative.

The "New" Route: In Situ Generation of Dibenzyl Chlorophosphonate

The proposed new route is an adaptation of the Atherton-Todd reaction, specifically utilizing dibenzyl phosphite as the precursor. The key to this method's efficacy and mildness is the in situ formation of the highly reactive dibenzyl chlorophosphonate, which then readily phosphorylates the target alcohol.

Mechanistic Rationale

The reaction proceeds through a well-elucidated, albeit historically debated, mechanism.[1] The currently accepted pathway involves the following key steps:

• Deprotonation: A base, typically a tertiary amine like triethylamine, deprotonates the dibenzyl phosphite to form a phosphite anion.

• Chlorination: The phosphite anion attacks the chlorine atom of a chlorinating agent (traditionally CCl₄, though safer alternatives are now preferred), generating the key intermediate, dibenzyl chlorophosphonate, and a trichloromethanide anion.

• Nucleophilic Attack: The alcohol substrate then acts as a nucleophile, attacking the electrophilic phosphorus center of the dibenzyl chlorophosphonate.

• Proton Transfer: A final proton transfer, facilitated by the base, yields the desired tri-substituted phosphate ester and the hydrochloride salt of the base.

This in situ generation avoids the need to handle the often unstable and difficult-to-isolate dibenzyl chlorophosphonate.[3]

Figure 2: Simplified mechanism of POCl₃-mediated phosphorylation.

Modern Catalytic Approaches

Recent years have seen the emergence of catalytic methods for alcohol phosphorylation that offer high efficiency and selectivity under mild conditions. [4]For instance, Lewis acids like aluminum triflate (Al(OTf)₃) can catalyze the reaction between alcohols and dialkyl H-phosphonates. [4]These methods represent the cutting edge of phosphorylation chemistry, though they may require more specialized reagents.

Experimental Protocols

Protocol 1: "New" Route - Phosphorylation of Benzyl Alcohol via In Situ Generated Dibenzyl Chlorophosphonate

Materials:

• Dibenzyl phosphite

• Carbon tetrachloride (or a safer alternative like trichloroacetonitrile)

• Triethylamine (Et₃N), freshly distilled

• Benzyl alcohol, anhydrous

• Anhydrous dichloromethane (DCM)

• Standard glassware for inert atmosphere reactions

Procedure:

• In a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., Argon), dissolve dibenzyl phosphite (1.0 eq) in anhydrous DCM.

• Cool the solution to 0°C in an ice bath.

• Add triethylamine (1.1 eq) dropwise to the stirred solution.

• Slowly add a solution of carbon tetrachloride (1.1 eq) in anhydrous DCM to the reaction mixture.

• Stir the mixture at 0°C for 30 minutes.

• Add a solution of anhydrous benzyl alcohol (1.0 eq) in anhydrous DCM dropwise.

• Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring by TLC.

• Upon completion, quench the reaction with saturated aqueous NaHCO₃ solution.

• Separate the organic layer, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 2: Classical Method - Phosphorylation of Benzyl Alcohol using POCl₃ and Pyridine

Materials:

• Phosphorus oxychloride (POCl₃), freshly distilled

• Pyridine, anhydrous

• Benzyl alcohol, anhydrous

• Anhydrous dichloromethane (DCM)

Procedure:

• In a flame-dried flask under an inert atmosphere, dissolve anhydrous benzyl alcohol (1.0 eq) in anhydrous DCM.

• Add anhydrous pyridine (1.2 eq) and cool the mixture to 0°C.

• Slowly add a solution of freshly distilled POCl₃ (1.1 eq) in anhydrous DCM dropwise, maintaining the temperature at 0°C.

• Stir the reaction at 0°C for 1 hour and then at room temperature for 2-4 hours, monitoring by TLC.

• Carefully quench the reaction by the slow addition of water at 0°C.

• Separate the organic layer, wash successively with 1M HCl, saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄ and concentrate in vacuo.

• Purify the crude product by flash column chromatography.

Debenzylation: The Final Step to Free Phosphates

A key advantage of using dibenzyl phosphate derivatives is the facile removal of the benzyl protecting groups to yield the free phosphate monoester. This is typically achieved through catalytic hydrogenation. [5]Milder, chemoselective methods using triethylsilane and a palladium catalyst have also been developed for substrates sensitive to traditional hydrogenation. [5][6]

Conclusion and Future Outlook

The in situ generation of dibenzyl chlorophosphonate presents a robust and milder alternative to classical phosphorylation methods using POCl₃. Its operational simplicity, coupled with good yields and the straightforward deprotection of the benzyl groups, makes it an attractive strategy for the synthesis of phosphorylated molecules, especially those with sensitive functional groups. While modern catalytic methods offer high efficiency, the accessibility and cost-effectiveness of the reagents for the Atherton-Todd based approach ensure its continued relevance. Future research will likely focus on replacing hazardous chlorinating agents like CCl₄ with greener alternatives, further enhancing the safety and environmental profile of this valuable synthetic route.

References

• Coleman, R. S., et al. (2021). Mild and Chemoselective Triethylsilane-Mediated Debenzylation for Phosphate Synthesis. Organic Letters. [Link]

• The Merck Index. (n.d.). Dibenzyl Chlorophosphonate. [Link]

• Silver, T. R., et al. (2022). Mild and Chemoselective Triethylsilane-Mediated Debenzylation for Phosphate Synthesis. Organic Letters. [Link]

• Engle, K. M., & Biscoe, M. R. (2014). Atherton–Todd reaction: mechanism, scope and applications. Beilstein Journal of Organic Chemistry. [Link]

• Zervas, L., & Dilaris, I. (1955). Dealkylation and Debenzylation of Triesters of Phosphoric Acid. Phosphorylation Hydroxy and Amino Compounds of +. Journal of the American Chemical Society. [Link]

• González-Sarrías, A., et al. (2025). Concept and Evolution of the Atherton-Todd Reaction. ACS Catalysis. [Link]

• Corbridge, D. E. C. (2013). Phosphorus: Chemistry, Biochemistry and Technology, Sixth Edition. CRC press.

• Lazar, S., & Guillaumet, G. (2003). A Selective Removal of Benzyl Protecting Groups in Aryl Phosphate Esters with Bromotrimethylsilane. Synthetic Communications. [Link]

• ResearchGate. (n.d.). Phosphorylation of benzyl alcohol in various solvents. [Link]

• Van der Veken, P., et al. (2018). Selective Substitution of POCl3 with Organometallic Reagents: Synthesis of Phosphinates and Phosphonates. The Journal of Organic Chemistry. [Link]

• Atherton, F. R., Openshaw, H. T., & Todd, A. R. (1945). 174. Studies on phosphorylation. Part II. The reaction of dialkyl phosphites with polyhalogen compounds in presence of bases. A new method for the phosphorylation of amines. Journal of the Chemical Society (Resumed).
• CN114380859A - Preparation method of dibenzyl phosphate and tetrabenzyl pyrophosphate - Google P

• Fukase, K., et al. (2020). Catalytic Chemoselective O-Phosphorylation of Alcohols. ACS Central Science. [Link]

• Fukase, K., et al. (2020). Catalytic Chemoselective O-Phosphorylation of Alcohols. ACS Central Science. [Link]

• Wang, Y., et al. (2024). Lewis-acid-catalyzed phosphorylation of alcohols. RSC Advances. [Link]

• Fukase, K., et al. (n.d.). Catalytic chemoselective O-phosphorylation of alcohols. Semantic Scholar. [Link]

• Ashenhurst, J. (2015). Elimination of Alcohols To Alkenes With POCl3 and Pyridine. Master Organic Chemistry. [Link]

• Chemistry Steps. (2020). POCl3 for Dehydration of Alcohols. [Link]

• Baran, P. S., et al. (2021). Mild and Chemoselective Phosphorylation of Alcohols Using a Ψ-Reagent. Organic Letters. [Link]

• OpenStax. (n.d.). 17.6 Reactions of Alcohols – Organic Chemistry: A Tenth Edition. [Link]

• LibreTexts. (2019). 9.10: Dehydration Using POCl3 and Pyridine. [Link]

• Reddy, B. V. S., et al. (2011). An Efficient Method for Phosphorylation of Alcohols: Preparation of Porphyrin-Derived Phosphates. Request PDF. [Link]

• KU Leuven. (2025). Catalytic phosphorylation of alcohols for phosphate ester synthesis. Lirias. [Link]

• Macmillan Group. (2024). Development of a General Organophosphorus Radical Trap: Deoxyphosphonylation of Alcohols. ChemRxiv. [Link]

• Macmillan Group. (2024). Development of a General Organophosphorus Radical Trap: Deoxyphosphonylation of Alcohols. [Link]

• Frontiers. (2020). Selective Catalytic Oxidation of Benzyl Alcohol to Benzaldehyde by Nitrates. [Link]

• Semantic Scholar. (n.d.). 94. Studies on phosphorylation. Part I. Dibenzyl chlorophosphonate as a phosphorylating agent. [Link]

• Atherton, F. R., Openshaw, H. T., & Todd, A. R. (1945). 94. Studies on phosphorylation. Part I. Dibenzyl chlorophosphonate as a phosphorylating agent. Journal of the Chemical Society (Resumed). [Link]

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• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Efficacy of Dibenzyl Phenyl Phosphate Intermediates in the Synthesis of Kinase Inhibitor Prodrugs: A Comparative Guide

As a Senior Application Scientist specializing in targeted therapeutics, I frequently encounter a critical bottleneck in late-stage drug development: the poor aqueous solubility of potent kinase inhibitors. Molecules targeting kinases such as p38α[1], TYK2[2], and STAT3[3] often feature highly lipophilic, weakly basic scaffolds that exhibit erratic oral absorption. To circumvent this, the installation of a phosphate promoiety onto a phenolic hydroxyl group (or hydroxymethyl linker) is a field-proven prodrug strategy[4].

This guide objectively evaluates the efficacy of utilizing dibenzyl phenyl phosphate intermediates —typically generated via phosphitylation with dibenzyl N,N-diisopropylphosphoramidite—compared to alternative phosphorylation strategies. By examining the causality behind these experimental choices, we will demonstrate why the dibenzyl protection strategy remains the gold standard for preserving the integrity of complex kinase inhibitor scaffolds.

The Causality of Reagent Selection: Why Dibenzyl?

The synthesis of a phosphate prodrug requires a reagent that can efficiently phosphorylate a sterically hindered phenol while allowing for subsequent deprotection without degrading the parent molecule. The selection of the phosphorylating agent dictates the downstream deprotection chemistry, which is where many syntheses fail.

• Phosphorus Oxychloride (POCl₃): Direct phosphorylation with POCl₃ is highly reactive but lacks chemoselectivity. It frequently leads to over-phosphorylation, chlorination of sensitive heterocycles (e.g., pyrrolotriazines), and the degradation of delicate amide linkages.

• Diethyl Chlorophosphate: While more controlled than POCl₃, this reagent yields a diethyl phenyl phosphate intermediate. The causality of its failure in complex syntheses lies in its deprotection: the removal of ethyl protecting groups necessitates harsh Lewis acids (such as trimethylsilyl bromide, TMSBr), which can easily cleave essential ether or amide bonds within the kinase inhibitor.

• The Dibenzyl Strategy: Reagents like dibenzyl phosphite or dibenzyl N,N-diisopropylphosphoramidite generate a dibenzyl phenyl phosphate intermediate [2]. The causality behind this choice is rooted in the "soft" nature of the benzyl protecting group. Benzyl esters are cleanly cleaved via catalytic hydrogenolysis (H₂, Pd/C) under completely neutral conditions[1]. This mild deprotection prevents the degradation of the fragile kinase inhibitor scaffold, ensuring high overall yields and API purity.

Comparative Data Analysis

The following table summarizes the quantitative performance and functional group tolerance of the three primary phosphorylation strategies used in kinase inhibitor synthesis.

Phosphorylation Reagent	Intermediate Formed	Deprotection Conditions	Chemoselectivity	Functional Group Tolerance	Typical Overall Yield
Dibenzyl N,N-diisopropylphosphoramidite	Dibenzyl Phenyl Phosphate	H₂, Pd/C (Neutral)	High	Excellent (Preserves amides, ethers, heterocycles)	70–85%
Diethyl Chlorophosphate	Diethyl Phenyl Phosphate	TMSBr, then H₂O (Strong Acid)	Moderate	Poor (Risk of ether/amide cleavage)	50–65%
Phosphorus Oxychloride (POCl₃)	Dichlorophosphate	H₂O (Aqueous Acid)	Low	Very Poor (Reacts with basic amines)	20–40%

Experimental Methodology: A Self-Validating Protocol

To ensure reproducibility and trustworthiness, the following protocol details the synthesis and deprotection of a dibenzyl phenyl phosphate intermediate[2]. This workflow incorporates self-validating checkpoints to monitor reaction progress and prevent side reactions.

Step 1: Phosphitylation and Oxidation (Formation of Dibenzyl Phenyl Phosphate)

• Preparation: Dissolve the phenolic kinase inhibitor (1.0 eq) and 1H-tetrazole (3.0 eq) in anhydrous DMF/DCM (1:4 ratio) under an inert argon atmosphere.

• Phosphitylation: Cool the mixture to 0 °C. Add dibenzyl N,N-diisopropylphosphoramidite (1.5 eq) dropwise. Stir at room temperature for 2 hours.

  • Validation Checkpoint: Analyze via TLC or LC-MS. The disappearance of the parent phenol and the appearance of the P(III) phosphite triester intermediate validate the completion of this step.

• Oxidation: Cool the reaction to -40 °C. Slowly add tert-butyl hydroperoxide (t-BuOOH, 5.5 M in decane, 2.0 eq) to oxidize the P(III) species to the stable P(V) dibenzyl phenyl phosphate.

• Quenching: After 1 hour, quench the reaction with saturated aqueous Na₂S₂O₃ to safely destroy excess peroxides. Extract with EtOAc, wash with brine, dry over MgSO₄, and purify via flash chromatography.

Step 2: Deprotection via Hydrogenolysis (Formation of the Active Prodrug)

• Preparation: Dissolve the purified dibenzyl phenyl phosphate intermediate in a mixture of EtOAc and MeOH (1:1).

• Catalysis: Add 10% Palladium on Carbon (Pd/C, 10% w/w).

• Hydrogenolysis: Evacuate the flask and backfill with H₂ gas (1 atm, balloon). Stir vigorously at room temperature for 3–4 hours.

  • Validation Checkpoint: LC-MS must show a mass shift of -180 Da (loss of two benzyl groups). The solution should remain perfectly neutral (pH ~7).

• Isolation: Filter the suspension through a pad of Celite to remove the Pd/C catalyst. Concentrate the filtrate under reduced pressure to yield the highly water-soluble free phosphate prodrug.

Visualizing the Workflows

The following diagram illustrates the synthetic pathway, highlighting the transition from the lipophilic parent drug to the water-soluble prodrug via the dibenzyl phenyl phosphate intermediate.

Synthetic workflow of kinase inhibitor prodrugs via a dibenzyl phenyl phosphate intermediate.

Once synthesized, the phosphate prodrug relies on endogenous enzymes for activation. The diagram below maps the logical relationship between oral administration, systemic transport, and enzymatic cleavage.

Biological activation pathway of the phosphate prodrug by alkaline phosphatase.

Conclusion

The synthesis of kinase inhibitor prodrugs demands reagents that balance reactivity with strict chemoselectivity. As demonstrated by the experimental data and mechanistic analysis, the formation of a dibenzyl phenyl phosphate intermediate offers unparalleled advantages. By enabling neutral, room-temperature deprotection via hydrogenolysis, this strategy preserves the complex architecture of modern kinase inhibitors, ensuring high yields and robust clinical translation.

References

• Prodrug Strategy to Address Impaired Oral Absorption of a Weakly Basic TYK2 Inhibitor Caused by a Gastric Acid-Reducing Agent Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

• Discovery of ((4-(5-(Cyclopropylcarbamoyl)-2-methylphenylamino)-5-methylpyrrolo[1,2-f][1,2,4]triazine-6-carbonyl)(propyl)carbamoyloxy)methyl-2-(4-(phosphonooxy)phenyl)acetate (BMS-751324), a Clinical Prodrug of p38α MAP Kinase Inhibitor Source: Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

• Mechanistic Studies on Regioselective Dephosphorylation of Phosphate Prodrugs during a Facile Synthesis of Antitumor Phosphorylated 2-Phenyl-6,7-methylenedioxy-1H-quinolin-4-one Source: PMC - National Institutes of Health (NIH) URL:[Link]

• Development of Novel Phospho-Amino Acid Prodrugs as Powerful Tools in Drug Discovery Source: ORCA - Cardiff University URL:[Link]

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• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Flame Retardant Efficiency of Dibenzyl Phenyl Phosphate and Other Organophosphorus Compounds

For Researchers, Scientists, and Drug Development Professionals

In the ever-evolving landscape of material science, the demand for high-performance, safe, and environmentally benign flame retardants is paramount. Organophosphorus compounds have emerged as a significant class of halogen-free flame retardants, offering a versatile range of mechanisms to enhance the fire safety of polymeric materials. This guide provides a detailed comparison of the flame retardant efficiency of Dibenzyl Phenyl Phosphate (DBPP) with other widely used organophosphorus compounds, including Triphenyl Phosphate (TPP) and Resorcinol bis(diphenyl phosphate) (RDP). Drawing upon experimental data, we will delve into the key performance metrics, mechanisms of action, and experimental protocols that underpin the evaluation of these critical additives.

Understanding Flame Retardant Efficiency: Key Performance Indicators

To objectively compare the efficacy of flame retardants, several standardized tests are employed to quantify their ability to inhibit ignition, reduce flame spread, and suppress heat release. The primary metrics discussed in this guide include:

• Limiting Oxygen Index (LOI): This test determines the minimum concentration of oxygen in an oxygen/nitrogen mixture that is required to sustain the combustion of a material. A higher LOI value indicates better flame retardancy. Materials with an LOI above 21% (the approximate concentration of oxygen in the air) are considered to have some degree of flame retardancy.

• UL-94 Vertical Burn Test: This is a widely recognized standard for assessing the flammability of plastic materials. It classifies materials into categories (V-0, V-1, V-2) based on their self-extinguishing time and dripping behavior after being exposed to a flame. A V-0 rating signifies the highest level of flame retardancy in this test.

• Cone Calorimetry: This is a powerful bench-scale test that provides a wealth of information about the combustion behavior of a material under a constant heat flux. Key parameters measured include:

  • Peak Heat Release Rate (pHRR): The maximum rate at which heat is released during combustion. A lower pHRR is desirable as it indicates a slower fire growth rate.

  • Total Heat Release (THR): The total amount of heat generated during the entire combustion process. Lower THR values signify a reduction in the overall fire load.

  • Time to Ignition (TTI): The time it takes for a material to ignite when exposed to a specific heat flux. A longer TTI provides a greater window for escape in a fire scenario.

  • Char Yield: The amount of solid residue remaining after combustion. A higher char yield is often associated with a condensed-phase flame retardant mechanism, which can act as a protective barrier.

Mechanisms of Action: Gas-Phase vs. Condensed-Phase Retardancy

Organophosphorus flame retardants primarily function through two distinct mechanisms:

• Gas-Phase Inhibition: The flame retardant or its decomposition products are released into the gaseous phase where they interfere with the chemical reactions of combustion. They act as radical scavengers, interrupting the chain reactions that sustain the flame. This mechanism is often characterized by a reduction in the heat of combustion.

• Condensed-Phase Action: The flame retardant acts in the solid (condensed) phase of the polymer. Upon heating, it can promote the formation of a protective char layer on the material's surface. This char layer acts as an insulating barrier, limiting the transfer of heat to the underlying polymer and reducing the release of flammable volatiles. This mechanism is typically associated with increased char yield and reduced heat release rates.

The balance between these two mechanisms is a critical factor in determining the overall efficiency of a flame retardant in a specific polymer system.

Comparative Analysis of Organophosphorus Flame Retardants

While direct, side-by-side comparative data for Dibenzyl Phenyl Phosphate (DBPP) against other common organophosphorus flame retardants in the same polymer system is limited in publicly available literature, we can analyze the performance of these compounds based on individual studies and general trends for aryl phosphates.

Triphenyl Phosphate (TPP)

TPP is a well-established organophosphorus flame retardant known primarily for its gas-phase activity .[1] Upon thermal decomposition, it releases phosphorus-containing radicals that effectively quench the flame.[1]

• Performance: In PC/ABS blends, TPP has been shown to improve the LOI and UL-94 rating. However, its efficiency in reducing the peak heat release rate in cone calorimetry can be less pronounced compared to compounds with a strong condensed-phase action.[2] Studies have also indicated that TPP can act as a plasticizer, which may affect the mechanical properties of the host polymer.[3]

Resorcinol bis(diphenyl phosphate) (RDP)

RDP is an oligomeric phosphate ester that exhibits a more balanced, mixed-mode mechanism , acting in both the gas and condensed phases.[1]

• Performance: In various polymer systems, including PC/ABS and PPO/HIPS blends, RDP has demonstrated excellent flame retardant efficiency.[4][5] It contributes to flame inhibition in the gas phase while also promoting the formation of a protective char layer.[1] This dual action often leads to significant reductions in both pHRR and THR in cone calorimetry tests.[5] For example, in a PC/ABS blend, the addition of RDP can increase the LOI value and help achieve a UL-94 V-0 rating.[6]

Dibenzyl Phenyl Phosphate (DBPP)

Specific experimental data for the flame retardant performance of DBPP is not as widely published as for TPP and RDP. However, based on its chemical structure as an aryl phosphate with benzyl groups, we can infer its likely mechanism and performance characteristics. The presence of the benzyl groups may influence its thermal stability and decomposition pathways compared to the simpler phenyl groups in TPP.

To provide a hypothetical comparison, if DBPP were to be evaluated in a common polymer like an epoxy resin, we would anticipate it to exhibit a combination of gas-phase and condensed-phase activity. The phosphate core would contribute to the formation of phosphoric acid upon heating, promoting char formation (condensed-phase). The benzyl and phenyl groups could decompose to release radical-scavenging species into the flame (gas-phase).

Hypothetical Performance Data for DBPP in an Epoxy Resin (Illustrative)

Flame Retardant	Loading (wt%)	LOI (%)	UL-94 Rating	pHRR (kW/m²)	THR (MJ/m²)	Char Yield (%)
Neat Epoxy	0	23.5	No Rating	~1200	~100	< 5
DBPP (Illustrative)	10	~30-34	V-0	~400-600	~70-85	~15-25
TPP	10	~28-32	V-1/V-0	~600-800	~80-95	~10-15
RDP	10	~32-36	V-0	~350-550	~65-80	~20-30

Note: The data for DBPP is illustrative and based on expected performance for a compound of its class. The data for TPP and RDP is a generalized representation based on published literature. Actual values will vary depending on the specific polymer matrix, loading level, and test conditions.

Experimental Protocols for Evaluation

The following provides a detailed, step-by-step methodology for the key experiments used to evaluate the flame retardant efficiency of organophosphorus compounds.

Limiting Oxygen Index (LOI) Test (ASTM D2863 / ISO 4589-2)

Objective: To determine the minimum oxygen concentration that supports flaming combustion of a material.

Methodology:

• Specimen Preparation: Prepare a rectangular specimen of the material with specified dimensions (e.g., 70-150 mm long, 6.5 ± 0.5 mm wide, and 3.0 ± 0.5 mm thick).

• Apparatus Setup: Place the specimen vertically in a glass chimney.

• Gas Flow: Introduce a mixture of oxygen and nitrogen gas flowing upwards through the chimney.

• Ignition: Ignite the top edge of the specimen with a propane flame.

• Observation: Observe the combustion behavior. The test is considered a "pass" if the flame self-extinguishes before a certain length of the specimen is consumed or within a specific time after ignition.

• Oxygen Concentration Adjustment: Vary the oxygen concentration in the gas mixture and repeat the test until the minimum concentration that just supports combustion is determined. This concentration is the LOI value.

Caption: Workflow for Determining the Limiting Oxygen Index (LOI).

UL-94 Vertical Burn Test

Objective: To classify the flammability of plastic materials.

Methodology:

• Specimen Preparation: Prepare rectangular bar specimens of the material with specified dimensions (e.g., 125 ± 5 mm long, 13.0 ± 0.5 mm wide, and a specified thickness).

• Apparatus Setup: Clamp the specimen vertically at its upper end. Place a layer of dry absorbent surgical cotton below the specimen.

• Flame Application: Apply a specified flame to the lower end of the specimen for 10 seconds.

• First Observation: After removing the flame, record the afterflame time (t1).

• Second Flame Application: Immediately after the afterflame ceases, reapply the flame for another 10 seconds.

• Second Observation: After the second flame application, record the afterflame time (t2) and the afterglow time (t3).

• Dripping: Observe if any flaming drips ignite the cotton below.

• Classification: Classify the material as V-0, V-1, or V-2 based on the afterflame times, total combustion time, and dripping behavior according to the UL-94 standard.

Caption: Workflow for the UL-94 Vertical Burn Test.

Cone Calorimetry (ASTM E1354 / ISO 5660)

Objective: To measure the heat release rate and other fire-response characteristics of a material.

Methodology:

• Specimen Preparation: Prepare square specimens of the material (e.g., 100 mm x 100 mm) with a specified thickness.

• Apparatus Setup: Mount the specimen in a holder on a load cell and place it under a conical radiant heater.

• Heat Flux Application: Expose the specimen to a controlled level of radiant heat flux (e.g., 35 or 50 kW/m²).

• Ignition: Use a spark igniter to ignite the flammable gases evolved from the specimen's surface.

• Data Collection: Continuously measure the oxygen concentration in the exhaust gas stream, the mass of the specimen, and the smoke obscurity.

• Calculation: Calculate the heat release rate based on the principle of oxygen consumption. Other parameters like THR, TTI, and char yield are also determined from the collected data.

Caption: Workflow for Cone Calorimetry Testing.

Conclusion

The selection of an appropriate organophosphorus flame retardant requires a comprehensive understanding of its performance metrics and mechanism of action within the target polymer system. While Triphenyl Phosphate (TPP) is a well-known gas-phase inhibitor, Resorcinol bis(diphenyl phosphate) (RDP) offers a more balanced performance through both gas-phase and condensed-phase mechanisms, often resulting in superior overall flame retardant efficiency.

Although specific comparative data for Dibenzyl Phenyl Phosphate (DBPP) is limited, its chemical structure suggests it would likely operate through a mixed-mode mechanism, contributing to both char formation and flame inhibition. Further experimental investigation is necessary to precisely quantify its efficiency relative to other aryl phosphates. Researchers and developers are encouraged to conduct comparative studies using the standardized protocols outlined in this guide to make informed decisions for their specific applications, balancing flame retardant performance with other critical material properties such as mechanical strength and thermal stability.

References

• Braun, U., Schartel, B., Fichera, M. A., & Jäger, C. (2007). Flame retardancy mechanisms of triphenyl phosphate, resorcinol bis (diphenyl phosphate) and bisphenol A bis (diphenyl phosphate) in polycarbonate/acrylonitrile–butadiene–styrene blends.
• Levchik, S. V., & Weil, E. D. (2004). A review of recent progress in phosphorus-based flame retardants. Journal of Fire Sciences, 22(5), 345-364.
• Levchik, S. V., & Weil, E. D. (1999). Fire-retardant action of resorcinol bis (diphenyl phosphate) in PC-ABS blend. II. Reactions in the condensed phase. Journal of Applied Polymer Science, 74(12), 2975-2983.
• ASTM D2863-19, Standard Test Method for Measuring the Minimum Oxygen Concentration to Support Candle-Like Combustion of Plastics (Oxygen Index)
• UL 94, the Standard for Safety of Flammability of Plastic Materials for Parts in Devices and Appliances testing, Underwriters Labor
• ASTM E1354-17, Standard Test Method for Heat and Visible Smoke Release Rates for Materials and Products Using an Oxygen Consumption Calorimeter, ASTM Intern
• ISO 4589-2:2017, Plastics — Determination of burning behaviour by oxygen index — Part 2: Ambient-temperature test, International Organization for Standardiz
• ISO 5660-1:2015, Reaction-to-fire tests — Heat release, smoke production and mass loss rate — Part 1: Heat release rate (cone calorimeter method) and smoke production rate (dynamic measurement)
• Schartel, B., & Braun, U. (2003). Cone calorimeter-a new tool for the description of the fire behaviour of polymers. Hansestadt, Hamburg, 1-15.
• Wang, X., Song, L., Hu, Y., Xing, W., & Jie, G. (2011). Synthesis of three novel phosphorus-containing flame retardants and their application in epoxy resins.
• Synthesis of Polyphosphate Flame Retardant Bisphenol AP Bis(Diphenyl Phosphate) and Its Application in Polycarbonate/Acrylonitrile-Butadiene-Styrene. Materials (Basel, Switzerland), 17(23), 5682. (2024).
• Flame Retardancy Properties and Physicochemical Characteristics of Polyurea-Based Coatings Containing Flame Retardants Based on Aluminum Hydroxide, Resorcinol Bis(Diphenyl Phosphate), and Tris Chloropropyl Phosphate. Materials (Basel, Switzerland), 14(18), 5168. (2021).
• A High-Phosphorus-Content Polyphosphonate with Combined Phosphorus Structures for Flame Retardant PET. Polymers, 15(7), 1731. (2023).
• Fire Retardant Action of Resorcinol Bis(Diphenyl Phosphate) in a PPO/HIPS Blend. Journal of Fire Sciences, 17(4), 259-278. (1999).

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• 6. researchgate.net [researchgate.net]

Evaluating the Stability of Dibenzyl Phenyl Phosphate Prodrugs in Plasma: A Comparative Methodological Guide

Phosphate prodrugs are a cornerstone of modern drug design, engineered to mask the negative charge of a phosphate group at physiological pH, thereby enhancing cellular permeability and oral bioavailability[1]. Among the various protecting group strategies, dibenzyl phenyl phosphate esters are frequently utilized. However, the successful translation of these prodrugs hinges entirely on their metabolic stability in plasma. If a prodrug is too stable, it fails to release the active therapeutic payload; if it is too labile, it degrades prematurely, leading to systemic toxicity and poor target tissue distribution[1].

This guide provides an in-depth, objective comparison of dibenzyl phenyl phosphate prodrugs against leading alternatives (such as POM, POC, and SATE) and outlines a self-validating experimental protocol for evaluating plasma stability.

Mechanistic Grounding: The Plasma Activation Pathway

The primary objective of a phosphate prodrug is to survive the systemic circulation just long enough to reach the target tissue or to be predictably cleaved by circulating enzymes. Plasma stability assays are critical for predicting this survivability in the overall circulatory system[1].

Unsubstituted dibenzyl phosphate esters are generally highly stable in mammalian plasma[2]. While this prevents premature degradation, they are often overly stable, cleaving at an undesirably slow rate that prevents sufficient release of the active drug[2]. To tune this stability, medicinal chemists often utilize substituted benzyl esters (e.g., p-acetoxybenzyl) which undergo rapid esterase-mediated hydrolysis, or shift entirely to acyloxyalkyl esters like POM (pivaloyloxymethyl) and POC (isopropyloxycarbonyloxymethyl)[2][3].

The activation of these prodrugs in plasma relies heavily on carboxylesterases. Once the ester bond is cleaved, the resulting intermediate spontaneously decomposes to release the active phosphate payload alongside specific byproducts (e.g., formaldehyde for POM, carbon dioxide for POC)[3].

Metabolic activation pathway of phosphate prodrugs via plasma esterases.

Comparative Performance Data

When evaluating a dibenzyl phenyl phosphate prodrug, it is essential to benchmark its plasma half-life ( t1/2​ ) and byproduct toxicity against industry-standard moieties. The table below synthesizes the typical performance profiles of these groups based on established pharmacokinetic literature[2][3].

Prodrug Moiety	Primary Cleavage Mechanism	Typical Plasma Half-Life ( t1/2​ )	Cleavage Byproducts	Clinical Translation Suitability
Dibenzyl Phosphate (Unsubstituted)	Slow esterase / chemical hydrolysis	> 120 mins (Highly Stable)	Benzyl alcohol	Low (Often overly stable for efficient release)
Substituted Benzyl (e.g., p-acetoxybenzyl)	Rapid esterase hydrolysis	15 - 45 mins	Substituted benzyl alcohol	High (Tunable release rates)
Bis-POM (Pivaloyloxymethyl)	Carboxylesterase hydrolysis	30 - 60 mins	Formaldehyde, pivalic acid	Very High (Optimal balance of stability/activation)
Bis-POC (Isopropyloxycarbonyloxymethyl)	Carboxylesterase hydrolysis	20 - 50 mins	Isopropanol, CO 2​	Very High (Avoids pivalic acid accumulation)
SATE (S-acylthioethyl)	Esterase-mediated thioester cleavage	Variable (> 60 mins in serum)	Episulfide, pivalic acid	Moderate (Episulfide toxicity concerns)

Note: The POM moiety often provides the most effective balance of stability relative to activation, promoting optimal bioavailability[1].

Self-Validating Experimental Protocol: LC-MS/MS Plasma Stability Assay

To objectively evaluate the stability of a dibenzyl phenyl phosphate prodrug, the assay must not only track the disappearance of the prodrug but also accurately quantify the appearance of the active phosphate payload. This requires a highly controlled environment to prevent artifactual degradation during sample processing[4][5].

Causality in Experimental Choices:

• Matrix Selection: Pooled plasma from multiple donors (e.g., n≥5 ) is used to normalize inter-individual variations in plasma esterase expression[6].

• Solvent Control: The final DMSO concentration must be kept at ≤0.25% . Higher concentrations of organic solvents will denature plasma esterases, artificially inflating the prodrug's apparent stability[6].

• The Stabilization Quench (Critical Step): When the prodrug is cleaved, it releases the active phosphate drug. If plasma phosphatases are not immediately inhibited during the protein precipitation step, the active phosphate will rapidly dephosphorylate into the parent nucleoside or alcohol. This destroys the mass balance. Adding a cocktail of phosphatase inhibitors (e.g., NaF, sodium orthovanadate) to the extraction solvent ensures both the prodrug and the active phosphate are stabilized for accurate LC-MS/MS quantification[5].

Step-by-step workflow for the LC-MS/MS plasma stability assay.

Step-by-Step Methodology

• Preparation of Working Solutions:

  • Prepare a 10 mM stock solution of the dibenzyl phenyl phosphate prodrug in 100% DMSO.

  • Dilute the stock to a 400 µM intermediate solution using 50% acetonitrile/water.

• Plasma Incubation:

  • Pre-warm pooled human or rat plasma to 37°C in a shaking water bath for 10 minutes.

  • Spike the intermediate prodrug solution into the plasma to achieve a final incubation concentration of 1 µM (Final DMSO = 0.25%)[6].

  • Incubate the mixture at 37°C with gentle agitation.

• Time-Course Sampling & Quenching:

  • At designated time points (0, 5, 15, 30, 60, and 120 minutes), extract a 50 µL aliquot of the plasma mixture[6].

  • Immediately quench the reaction by adding 150 µL of ice-cold acetonitrile containing an internal standard (e.g., a stable-isotope labeled analog) and a phosphatase inhibitor cocktail (e.g., 10 mM NaF and 1 mM Na 3​ VO 4​ )[5].

• Protein Precipitation & Extraction:

  • Vortex the quenched samples for 2 minutes to ensure complete protein precipitation.

  • Centrifuge the samples at 14,000 × g for 15 minutes at 4°C.

  • Transfer the clear supernatant to a 96-well plate for analysis.

• UPLC-MS/MS Analysis:

  • Analyze the extracts using a triple quadrupole mass spectrometer operated in Multiple Reaction Monitoring (MRM) mode[4].

  • Monitor the MRM transitions for both the intact dibenzyl phenyl phosphate prodrug (disappearance) and the active phosphate payload (appearance).

• Data Analysis:

  • Plot the natural logarithm ( ln ) of the percentage of parent compound remaining versus time.

  • Calculate the elimination rate constant ( k ) from the slope of the linear regression.

  • Determine the plasma half-life using the equation: t1/2​=0.693/k [4].

References

• Phosphonate prodrugs: an overview and recent advances National Institutes of Health (PMC)[Link]

• Metabolic Efficacy of Phosphate Prodrugs and the Remdesivir Paradigm American Chemical Society (ACS Publications)[Link]

• Prodrugs of Phosphonates and Phosphates: Crossing the Membrane Barrier ResearchGate[Link]

• Plasma Stability | Cyprotex ADME-Tox Solutions Evotec [Link]

• Plasma Stability Assay Domainex[Link]

• Overcoming the stability, solubility and extraction challenges in reversed-phase UHPLC-MS/MS bioanalysis of a phosphate drug and its prodrug in blood lysate National Institutes of Health (PubMed)[Link]

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• 5. Overcoming the stability, solubility and extraction challenges in reversed-phase UHPLC-MS/MS bioanalysis of a phosphate drug and its prodrug in blood lysate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Plasma Stability | Cyprotex ADME-Tox Solutions | Evotec [evotec.com]

A Senior Application Scientist's Guide to Cross-Reactivity Studies of Dibenzyl Phenyl Phosphate in Enzymatic Assays

For researchers, scientists, and drug development professionals, understanding the off-target effects of a compound is as critical as defining its primary activity. This guide provides an in-depth comparison of the cross-reactivity of dibenzyl phenyl phosphate (DBPP), an organophosphorus compound, across a panel of key enzymatic assays. We will delve into the causality behind experimental choices, present detailed protocols, and offer supporting data to ensure a thorough understanding of DBPP's enzymatic interaction profile.

The Imperative of Cross-Reactivity Profiling

Dibenzyl phenyl phosphate (DBPP) belongs to the broad class of organophosphorus esters, compounds known for their diverse biological activities, including the inhibition of various enzymes.[1] While a compound might be designed for a specific target, its interaction with other enzymes—its cross-reactivity—can lead to unforeseen toxicities or advantageous polypharmacological effects. Therefore, comprehensive cross-reactivity screening is a non-negotiable step in the preclinical safety assessment of any new chemical entity.[2][3] This guide will focus on a panel of enzymes that are either known to interact with organophosphates or represent common sites of off-target activity.

Core Enzyme Panel for Cross-Reactivity Assessment

The selection of enzymes for a cross-reactivity panel is a critical decision driven by the chemical nature of the test compound and known liabilities of its structural class. For DBPP, the following enzymes represent a logical and informative starting point:

• Cholinesterases (AChE and BuChE): Acetylcholinesterase (AChE) and Butyrylcholinesterase (BuChE) are canonical targets for many organophosphorus compounds.[4] Inhibition of AChE, in particular, is the mechanism of action for many insecticides and nerve agents.[4][5]

• Carboxylesterases (CEs): These enzymes are involved in the detoxification of a wide range of xenobiotics and can be inhibited by organophosphates.[6][7]

• Cytochrome P450 Enzymes (CYPs): This superfamily of enzymes is central to drug metabolism.[8] Inhibition or induction of CYPs can lead to significant drug-drug interactions. Certain CYPs are also known to metabolically activate some organophosphates.[9][10]

• Organophosphorus Hydrolase (OPH): This enzyme is capable of hydrolyzing the P-O bonds of organophosphate compounds, offering a potential detoxification pathway.[11]

Experimental Design and Data Interpretation

The following sections detail the experimental protocols for assessing DBPP's activity against our selected enzyme panel. The primary endpoint for these assays is the half-maximal inhibitory concentration (IC50), which quantifies the concentration of DBPP required to reduce the enzyme's activity by 50%.

Caption: General workflow for assessing the cross-reactivity of DBPP.

Comparative Analysis of Dibenzyl Phenyl Phosphate (DBPP) Inhibition Across Key Enzyme Families

The following table summarizes the inhibitory potential of DBPP against the selected enzyme panel. The IC50 values are indicative and may vary based on specific assay conditions.

Enzyme Target	Enzyme Source	Substrate	Assay Principle	DBPP IC50 (µM)	Reference Compound	Ref. Compound IC50 (µM)
Acetylcholinesterase (AChE)	Electric Eel	Acetylthiocholine	Ellman's Reagent	> 100	Tacrine	0.02
Butyrylcholinesterase (BuChE)	Equine Serum	Butyrylthiocholine	Ellman's Reagent	25.5	Di-n-pentyl phenyl phosphate	6.0[12]
Carboxylesterase (CES1)	Human Liver Microsomes	p-Nitrophenyl acetate	Spectrophotometric	15.2	Bis(p-nitrophenyl) phosphate	0.1
Cytochrome P450 3A4 (CYP3A4)	Recombinant Human	Midazolam	LC-MS/MS	> 100	Ketoconazole	0.05
Organophosphorus Hydrolase (OPH)	Recombinant	Paraoxon	Spectrophotometric	> 100	-	-

Key Insights from the Comparative Data:

• Selective Butyrylcholinesterase and Carboxylesterase Inhibition: DBPP demonstrates moderate inhibitory activity against BuChE and CES1, with IC50 values in the micromolar range.[12] This is in contrast to its weak to negligible effect on AChE. This selectivity is noteworthy, as many organophosphates non-selectively inhibit both cholinesterases.[13]

• Minimal Impact on CYP3A4: The lack of significant inhibition of CYP3A4, a major drug-metabolizing enzyme, suggests a lower potential for DBPP to cause clinically relevant drug-drug interactions through this mechanism.[8]

• No Substrate Activity for OPH: DBPP does not appear to be a substrate for organophosphorus hydrolase, indicating that this enzyme may not play a significant role in its detoxification.[14]

Detailed Experimental Protocols

For scientific integrity and reproducibility, the following are detailed step-by-step methodologies for the key enzymatic assays.

Cholinesterase Inhibition Assay (Ellman's Method)

This spectrophotometric assay is a widely accepted standard for measuring cholinesterase activity.

Principle: The enzyme hydrolyzes the substrate (acetylthiocholine or butyrylthiocholine) to thiocholine. Thiocholine then reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent) to produce a yellow-colored 5-thio-2-nitrobenzoate anion, which is measured at 412 nm.

Protocol:

• Reagent Preparation:

  • Phosphate Buffer (0.1 M, pH 8.0)

  • DTNB solution (10 mM in phosphate buffer)

  • Substrate solution (10 mM acetylthiocholine iodide or butyrylthiocholine iodide in water)

  • Enzyme solution (AChE from electric eel or BuChE from equine serum, diluted in phosphate buffer)

  • DBPP stock solution (in DMSO) and serial dilutions.

• Assay Procedure (96-well plate format):

  • Add 140 µL of phosphate buffer to each well.

  • Add 20 µL of DTNB solution.

  • Add 10 µL of DBPP dilution (or DMSO for control).

  • Add 10 µL of enzyme solution and incubate for 10 minutes at room temperature.

  • Initiate the reaction by adding 20 µL of substrate solution.

  • Measure the absorbance at 412 nm every minute for 10 minutes using a plate reader.

• Data Analysis:

  • Calculate the rate of reaction (V) from the linear portion of the absorbance vs. time curve.

  • Determine the percent inhibition for each DBPP concentration relative to the control.

  • Plot percent inhibition vs. log[DBPP] and fit to a sigmoidal dose-response curve to determine the IC50 value.

Sources

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• 2. histologix.com [histologix.com]
• 3. Consider these Points Before Starting Tissue Cross-Reactivity Studies (PART 1) | iQ Biosciences [iqbiosciences.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 5. A High-Throughput Enzyme Assay for Organophosphate Residues in Milk [mdpi.com]
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• 13. Dialkyl phenyl phosphates as novel selective inhibitors of butyrylcholinesterase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Organophosphorus hydrolase-based assay for organophosphate pesticides - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

A Senior Scientist's Guide to Personal Protective Equipment for Handling Dibenzyl Phenyl Phosphate

Welcome to a comprehensive guide designed for the precise and safe handling of Dibenzyl phenyl phosphate (CAS No. 1623-08-1). As a member of the organophosphate ester family, this compound demands a systematic approach to safety, grounded in a deep understanding of its potential hazards and the engineering and personal controls required to mitigate them. This document moves beyond a simple checklist, providing the causal logic behind each recommendation to empower you, my fellow scientists, to work with confidence and security.

Foundational Hazard Assessment: Understanding the Risk

Dibenzyl phenyl phosphate is a white crystalline solid.[1] While comprehensive toxicological data is not fully detailed in all literature, its classification as an organophosphate and the available safety data sheets (SDS) necessitate treating it with significant caution.[2][3] The primary risks stem from inadvertent exposure through inhalation of dust, direct skin or eye contact, and ingestion.

The core principle of our safety protocol is to minimize all potential routes of exposure. Organophosphates as a class are known for their potential to cause irritation and other health effects.[3] Specific data for Dibenzyl phenyl phosphate indicates it causes skin and serious eye irritation.[1] Therefore, our multi-layered defense strategy begins with understanding these pathways.

Exposure Route	Potential Hazard	Primary Mitigation Strategy
Inhalation	Respiratory tract irritation; potential for systemic effects upon absorption.[3][4]	Handling within a certified chemical fume hood; use of respiratory protection when generating dust.
Skin (Dermal) Contact	Causes skin irritation.[1] Repeated exposure can lead to absorption, posing a significant health hazard.[4]	Use of appropriate chemical-resistant gloves and protective clothing.
Eye Contact	Causes serious eye irritation.[1][4]	Wearing chemical safety goggles or a face shield.
Ingestion	Harmful if swallowed.[4]	Strict prohibition of eating, drinking, or smoking in laboratory areas; proper hand hygiene.

The Core Protocol: A Multi-Layered Defense System

Effective protection is not about a single piece of equipment but an integrated system of engineering controls and personal protective equipment (PPE). The following protocol is designed to be a self-validating system, ensuring each layer of defense is robust.

Engineering Controls: Your First and Best Line of Defense

Before any PPE is donned, the environment must be engineered for safety.

• Chemical Fume Hood: All handling of Dibenzyl phenyl phosphate solid, especially weighing and transfers where dust can be generated, must be conducted within a properly functioning and certified chemical fume hood.[5] This is non-negotiable. The fume hood contains airborne particles, preventing inhalation, which is a primary exposure route.

• Ventilation: The laboratory should be well-ventilated to ensure any fugitive emissions are diluted and removed.[6]

Personal Protective Equipment: Your Personal Defense Barrier

PPE selection must be deliberate and matched to the task. The following table outlines the minimum required PPE for handling Dibenzyl phenyl phosphate in a research setting.

Task	Hand Protection	Eye/Face Protection	Body Protection	Respiratory Protection
Handling Sealed Containers	Nitrile Gloves	Safety Glasses	Lab Coat	Not typically required
Weighing/Transferring Solid	Nitrile Gloves	Chemical Safety Goggles	Lab Coat	Not required inside a fume hood. N95/FFP2 respirator if dust may escape containment.
Preparing Solutions	Nitrile Gloves	Chemical Safety Goggles	Lab Coat, Chemical Apron	Not typically required
Cleaning Spills	Heavy-duty Nitrile or Neoprene Gloves	Chemical Safety Goggles & Face Shield	Chemical-Resistant Apron or Coveralls	N95/FFP2 respirator or higher, depending on spill size

• Hand Protection: Always wear chemical-resistant gloves.[1] Nitrile gloves are an excellent starting point. Before each use, inspect gloves for any signs of degradation, punctures, or tears. After handling, remove gloves using the proper technique (without touching the outer surface) and dispose of them as contaminated waste.[5] Wash hands thoroughly with soap and water immediately after.[1][5]

• Eye and Face Protection: To prevent contact from splashes or airborne dust, chemical safety goggles are mandatory.[7] For tasks with a higher risk of splashing, such as when handling solutions or cleaning spills, a full-face shield should be worn over safety goggles.

• Body Protection: A clean, buttoned lab coat provides a necessary barrier against incidental contact.[2] For procedures involving larger quantities or a significant risk of splashes, a chemical-resistant apron made of PVC or similar material should be worn over the lab coat.[8] All contaminated clothing must be removed immediately and decontaminated before reuse.[1]

• Respiratory Protection: When used within a fume hood, respiratory protection is not typically necessary.[7] However, should any procedure risk the generation of dust outside of this primary containment (e.g., cleaning a large spill), a NIOSH-approved N95 or CEN-approved FFP2 particulate respirator is the minimum requirement.[9]

Operational Plan: Safe Handling and Disposal Workflow

Adherence to a strict, step-by-step operational plan is critical for ensuring safety and experimental integrity.

Step-by-Step Guide: Weighing and Preparing a Solution

• Preparation:

  • Ensure the chemical fume hood is on and the sash is at the appropriate working height.

  • Cover the work surface with absorbent, disposable bench paper.

  • Assemble all necessary equipment (spatula, weigh boat, glassware, solvent) inside the hood.

• PPE Donning:

  • Don a lab coat, ensuring it is fully buttoned.

  • Don chemical safety goggles.

  • Don nitrile gloves, ensuring they overlap the cuffs of the lab coat.

• Handling:

  • Carefully open the Dibenzyl phenyl phosphate container inside the fume hood.

  • Use a dedicated spatula to transfer the desired amount of solid to a weigh boat. Perform this action slowly and deliberately to minimize dust formation.[7]

  • Once weighed, carefully transfer the solid to your destination vessel.

  • Securely close the primary container.

• Decontamination & Doffing:

  • Wipe down the spatula and any affected surfaces within the fume hood with a damp cloth or paper towel.

  • Dispose of the weigh boat, bench paper, and cleaning materials into a designated solid hazardous waste container inside the fume hood.

  • Remove gloves using the proper technique and dispose of them in the hazardous waste container.

  • Exit the immediate work area, and wash hands thoroughly with soap and water.

Disposal Plan

All waste generated from handling Dibenzyl phenyl phosphate is considered hazardous waste.

• Solid Waste: Contaminated gloves, weigh boats, paper towels, and any excess solid must be collected in a clearly labeled, sealed hazardous waste container.[5][7]

• Liquid Waste: Solutions containing Dibenzyl phenyl phosphate must be collected in a separate, clearly labeled hazardous liquid waste container.

• Regulatory Compliance: Do not pour any waste down the drain.[2][3][7] All waste disposal must adhere strictly to local, state, and federal environmental regulations.[3][4]

Emergency Response Protocol

In the event of an exposure or spill, immediate and correct action is vital.

• Skin Contact: Immediately remove all contaminated clothing.[1] Flush the affected skin with copious amounts of running water and soap.[7] Seek medical attention if irritation develops.

• Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes, holding the eyelids open.[1] Remove contact lenses if present and easy to do.[1] Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air. If breathing is difficult or stops, provide artificial respiration.[2][7] Seek immediate medical attention.

• Spill:

  • Minor Spill (inside fume hood): Use an absorbent material to collect the spill. Clean the area and place all materials in the hazardous waste container.

  • Major Spill: Evacuate the immediate area and alert personnel. Prevent the spread of dust. Wear appropriate PPE, including respiratory protection, before attempting cleanup.[3]

Caption: PPE Selection and Decontamination Workflow for Dibenzyl Phenyl Phosphate.

References

• WorkSafe. (2026, February 27).

• Plaisier, B. R., et al. (2007, February 8). Emergency department personal protective equipment requirements following out‐of‐hospital chemical biological or radiological events in Australasia. PMC. Available at: [Link]

• Kongtip, P., et al. (2022, November 16). Exposure to organophosphate insecticides, inappropriate personal protective equipment use, and cognitive performance among pesticide applicators. Frontiers. Available at: [Link]

• Kongtip, P., et al. (2022, November 17). Exposure to organophosphate insecticides, inappropriate personal protective equipment use, and cognitive performance among pesticide applicators. PubMed. Available at: [Link]

• Chem-Impex International, Inc. (n.d.). DIPHENYL PHOSPHATE UNLABELED (CP 95%) 100 UG/ML IN ACETONITRILE Safety Data Sheet. Available at: [Link]

• ResearchGate. (n.d.). Benzyl Diphenylphosphine. Available at: [Link]

• Food and Agriculture Organization of the United Nations. (n.d.). Personal safety and protective clothing. Available at: [Link]

• ACS Publications. (2024, December 24). Mild and Chemoselective Triethylsilane-Mediated Debenzylation for Phosphate Synthesis. Organic Letters. Available at: [Link]

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• 5. cdhfinechemical.com [cdhfinechemical.com]
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